4-Aminopyridine-3-sulfonic acid monohydrate

Core Science & Biosynthesis

4-Aminopyridine-3-Sulfonic Acid Monohydrate: A Technical Whitepaper on Pharmacokinetic Divergence, Organocatalysis, and Synthetic Utility

Executive Summary & The Pharmacokinetic Paradigm Shift

As a Senior Application Scientist, I frequently observe a critical misconception in preclinical drug development: the conflation of 4-aminopyridine (4-AP, dalfampridine) with its sulfonated derivative, 4-aminopyridine-3-sulfonic acid (4-AP-3-SA). While 4-AP is a well-characterized, lipid-soluble voltage-gated potassium (Kv) channel blocker that readily crosses the blood-brain barrier (BBB) to treat multiple sclerosis, the introduction of a sulfonic acid group at the 3-position fundamentally rewrites the molecule's biological and chemical destiny[1].

The causality behind this shift is rooted in thermodynamics and polar surface area. The highly polar, electron-withdrawing sulfonic acid group (-SO₃H) converts the molecule into an amphoteric zwitterion at physiological pH[2]. This massive increase in polar surface area (PSA: ~102 Ų) and reduction in lipophilicity (XLogP3: -0.5) thermodynamically restricts passive diffusion across the lipid bilayer of the BBB[3]. Consequently, 4-AP-3-SA is sequestered in the peripheral circulation, neutralizing its central neurotoxicity and shifting its utility from a CNS-active therapeutic to a highly specialized peripheral scaffold and bifunctional organocatalyst[1].

Logical flow detailing the pharmacokinetic shift from 4-AP to 4-AP-3-SA.

Physicochemical Profiling & Structural Dynamics

The chemical reactivity of 4-AP-3-SA is dictated by the push-pull electronic effects of its functional groups. The powerful electron-donating amino group (-NH₂) at the 4-position increases the electron density of the pyridine ring, counteracting the deactivating, electron-withdrawing effects of both the ring nitrogen and the sulfonic acid group[4]. This unique substitution pattern yields a molecule with distinct Brønsted acidic (-SO₃H, pKa ~ -2.10) and basic (-NH₂, pyridine nitrogen) sites, making it highly amphoteric[5].

Quantitative Data Summary

Property	Value	Source
CAS Number	29452-57-1	[2]
Molecular Formula	C₅H₆N₂O₃S (Monohydrate: C₅H₈N₂O₄S)	[3]
Molecular Weight	174.18 g/mol (Anhydrous)	[3]
Melting Point	>320 °C	[5]
Density (Predicted)	1.617 g/cm³	[5]
XLogP3 (Predicted)	-0.5	[3]
Polar Surface Area (PSA)	101.66 Ų	[6]
Appearance	White to off-white powder, hygroscopic	[1]

Mechanistic Applications: Bifunctional Organocatalysis

Beyond its role as a structural building block, 4-AP-3-SA is emerging as a potent bifunctional organocatalyst for multicomponent reactions, such as the Biginelli reaction (the one-pot cyclocondensation of an aldehyde, a β-ketoester, and urea to produce dihydropyrimidinones)[7].

The Catalytic Causality: The efficiency of 4-AP-3-SA in these reactions stems from cooperative catalysis. The sulfonic acid moiety acts as a strong Brønsted acid, protonating the carbonyl oxygen of the aldehyde to lower the LUMO (Lowest Unoccupied Molecular Orbital), thereby accelerating the formation of the highly electrophilic N-acyliminium ion intermediate[7]. Simultaneously, the basic pyridine nitrogen and exocyclic amino group act as proton shuttles (Lewis/Brønsted bases), facilitating the enolization of the β-ketoester and guiding the subsequent nucleophilic attack and dehydration steps[7]. This dual-activation mechanism significantly lowers the activation energy barrier compared to traditional monoprotic acid catalysts.

Proposed bifunctional catalytic cycle of 4-AP-3-SA in the Biginelli reaction.

Validated Experimental Protocols

To ensure high-fidelity results in the laboratory, the following protocols have been designed as self-validating systems. Each step includes built-in physical or chemical checkpoints to confirm reaction progression.

Protocol A: Synthesis via Direct Electrophilic Sulfonation

This protocol leverages the activating nature of the 4-amino group to direct electrophilic aromatic substitution (EAS) to the 3-position[1].

Materials: 4-aminopyridine, Chlorosulfonic acid (or SO₃ in an aprotic solvent), Anhydrous dichloromethane (DCM), Crushed ice.

Step-by-Step Methodology:

• Inert Preparation: Dissolve 10 mmol of 4-aminopyridine in 20 mL of anhydrous DCM in a round-bottom flask equipped with a magnetic stirrer under an argon atmosphere[6].

• Thermal Regulation: Submerge the flask in an ice-salt bath to cool the solution to 0-5 °C. Causality: Sulfonation is highly exothermic; maintaining low temperatures prevents polysulfonation and oxidative degradation of the pyridine ring[2].

• Electrophilic Addition: Slowly add 1.2 equivalents of chlorosulfonic acid dropwise via an addition funnel, strictly maintaining the internal temperature below 10 °C[2].

• Reaction Maturation: Remove the ice bath and allow the mixture to warm to room temperature, stirring for 4-6 hours. Monitor via TLC (eluent: DCM/MeOH) until the 4-AP spot is consumed[2].

• Self-Validating Quench & Isolation: Carefully pour the reaction mixture over 50 g of crushed ice. Validation Checkpoint: The unreacted 4-AP remains soluble in the acidic aqueous phase, while the newly formed 4-AP-3-SA—due to its highly polar, zwitterionic lattice energy—will spontaneously precipitate out of the cold aqueous solution[2].

• Purification: Collect the precipitate via vacuum filtration, wash with ice-cold water, and dry under high vacuum to yield the monohydrate product[2].

Step-by-step experimental workflow for the direct sulfonation of 4-aminopyridine.

Protocol B: Diazotization for Downstream Functionalization

The primary amino group of 4-AP-3-SA can be converted into a diazonium salt, serving as a versatile intermediate for Sandmeyer-type reactions or azo dye coupling[8].

Causality of Stability: The electron-withdrawing sulfonic acid group delocalizes the positive charge of the diazonium ion, rendering 4-diazoniopyridine-3-sulfonate significantly more stable than standard aliphatic diazonium salts, preventing premature dediazoniation[8].

Step-by-Step Methodology:

• Acidic Dissolution: Suspend 5 mmol of 4-AP-3-SA in 15 mL of 2M hydrochloric acid (HCl)[8].

• Cooling: Chill the suspension to 0-5 °C in an ice bath[8].

• Nitrous Acid Generation: Prepare a solution of 5.5 mmol sodium nitrite (NaNO₂) in 5 mL of cold distilled water[8].

• Diazotization: Add the NaNO₂ solution dropwise to the acidic suspension over 15 minutes, maintaining the temperature below 5 °C to prevent the degradation of the diazonium salt into a phenol derivative[8].

• Validation Checkpoint: Perform a starch-iodide paper test. An immediate blue-black color confirms the presence of excess nitrous acid, indicating the complete conversion of the primary amine to the diazonium salt. The intermediate is now ready for in situ nucleophilic substitution[8].

Conclusion

4-Aminopyridine-3-sulfonic acid monohydrate represents a masterclass in how a single functional group addition can completely redirect a molecule's application profile. By neutralizing the BBB permeability of its parent compound, the sulfonic acid moiety transforms a neuroactive channel blocker into a highly stable, amphoteric building block and a cooperative bifunctional organocatalyst.

References

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Crystallographic and Solid-State Characterization of 4-Aminopyridine-3-sulfonic Acid Monohydrate

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the realm of rational drug design and advanced materials science, the solid-state characterization of active pharmaceutical ingredients (APIs) and their intermediates is paramount. 4-Aminopyridine-3-sulfonic acid monohydrate (CAS: 1286254-79-2) represents a highly versatile building block characterized by its unique zwitterionic nature and robust hydrogen-bonding capabilities[1].

As a Senior Application Scientist, I have structured this technical guide to transcend basic property listings. Here, we will dissect the causality behind its crystallization thermodynamics, the self-validating protocols required for Single-Crystal X-Ray Diffraction (SCXRD), and the structural logic that dictates its behavior as a ligand in coordination chemistry[2].

Molecular Architecture and Zwitterionic Equilibrium

Physicochemical Properties

The anhydrous form of 4-aminopyridine-3-sulfonic acid (CAS: 29452-57-1) readily absorbs moisture to form a stable monohydrate[3][4]. The presence of both a strongly acidic sulfonic acid group ( −SO3​H ) and basic nitrogen centers (the pyridine ring nitrogen and the exocyclic amino group) drives an intramolecular proton transfer in the solid state.

Table 1: Fundamental Chemical Data

Property	Value (Monohydrate)	Value (Anhydrous)
CAS Number	1286254-79-2[1]	29452-57-1[3]
PubChem CID	57468020[4]	2762922[3]
Molecular Formula	C5​H8​N2​O4​S	C5​H6​N2​O3​S
Molecular Weight	192.19 g/mol [1]	174.18 g/mol [3]
Topological Polar Surface Area (TPSA)	~111 Ų	102 Ų[3]

The Structural Logic of the Zwitterion

In the crystalline lattice, the molecule does not exist as a neutral entity. The sulfonic acid protonates the most basic nitrogen atom—typically the endocyclic pyridine nitrogen rather than the exocyclic amino group, due to the resonance stabilization of the resulting pyridinium cation. This zwitterionic state ( PyH+−SO3−​ ) fundamentally alters the solubility profile and dictates the crystal packing, as the charged centers act as powerful hydrogen bond donors and acceptors[5]. The inclusion of a water molecule (monohydrate) further stabilizes this lattice by acting as a structural bridge, satisfying the hydrogen-bonding requirements of the sulfonate oxygen atoms.

Caption: Proton transfer and hydration pathway forming the stable monohydrate crystal lattice.

Experimental Protocols: Crystallization and SCXRD

To determine the crystal structure with high precision, one must grow diffraction-quality single crystals. The following protocols are designed as self-validating systems to ensure scientific integrity.

Step-by-Step Crystallization Methodology

Rapid precipitation leads to amorphous powders or twinned microcrystals. To achieve the monohydrate single crystal, we must strictly control the degree of supersaturation[5].

• Solvent Selection: Use high-purity deionized water (18.2 MΩ·cm). Water is the ideal "good" solvent because it participates in the monohydrate lattice formation and readily dissolves the zwitterion at elevated temperatures[5].

• Dissolution: Suspend 50 mg of 4-aminopyridine-3-sulfonic acid in 2 mL of water. Heat to 80°C under gentle stirring until complete dissolution is achieved.

• Hot Filtration: Pass the hot solution through a 0.22 µm PTFE syringe filter into a pre-warmed vial. Causality: This removes microscopic dust particles that act as heterogeneous nucleation sites, which would otherwise cause rapid, uncontrolled precipitation.

• Controlled Cooling: Place the vial in a Dewar flask filled with water at 80°C. Seal the Dewar and allow it to cool to room temperature over 48–72 hours. Causality: Slow cooling minimizes the nucleation rate while maximizing the crystal growth rate, yielding large, distinct, faceted crystals.

• Harvesting: Decant the mother liquor. Wash the crystals with a few drops of cold ethanol (anti-solvent) to remove residual surface impurities without dissolving the crystal[5].

Single-Crystal X-Ray Diffraction (SCXRD) Workflow

Once crystals are grown, structural validation requires rigorous crystallographic analysis.

• Optical Validation: Examine the crystals under a polarized light microscope. Select a crystal that exhibits uniform extinction (goes completely dark at specific rotation angles). Causality: Uniform extinction confirms the crystal is a single domain and not a twinned aggregate, which would severely complicate data integration.

• Mounting: Coat the selected crystal in paratone-N oil and mount it on a MiTeGen loop. The oil protects the monohydrate from efflorescence (loss of water) and acts as a rigid support when frozen.

• Cryogenic Cooling: Transfer the loop to the diffractometer and immediately plunge it into a 100 K nitrogen cold stream. Causality: Cryogenic temperatures reduce the thermal anisotropic displacement parameters (atomic vibrations), dramatically improving the signal-to-noise ratio at high diffraction angles.

• Data Collection & Solution: Collect data using Mo-Kα ( λ=0.71073 Å) or Cu-Kα radiation. Solve the structure using Direct Methods (e.g., SHELXT) and refine using full-matrix least-squares on F2 (SHELXL).

Caption: Experimental workflow for the crystallization and SCXRD analysis of 4-aminopyridine-3-sulfonic acid.

Structural Interpretation and Applications

The Asymmetric Unit and Hydrogen Bonding

Upon successful refinement, the asymmetric unit of 4-aminopyridine-3-sulfonic acid monohydrate reveals one molecule of the zwitterionic API and one molecule of water.

• The Donor-Acceptor Network: The −NH3+​ (if the amino group is protonated) or the pyridinium −NH+ act as strong hydrogen bond donors. The three oxygen atoms of the sulfonate group ( −SO3−​ ) act as acceptors.

• The Role of the Hydrate: The water molecule sits in the interstitial voids, donating two hydrogen bonds to adjacent sulfonate groups and accepting one from an amino/pyridinium proton. This creates a highly stable 3D supramolecular network, explaining why the monohydrate is often the thermodynamically preferred form under ambient humidity.

Table 2: Typical SCXRD Data Collection Parameters for Aminopyridinesulfonic Acids

Parameter	Typical Value / Setting
Temperature	100(2) K
Wavelength	0.71073 Å (Mo Kα)
Crystal System	Monoclinic or Orthorhombic
Refinement Method	Full-matrix least-squares on F2
Goodness-of-fit on F2	~1.00 - 1.05

Utility in Drug Development and Catalysis

Understanding this crystal structure is not merely an academic exercise. The spatial orientation of the amino group relative to the sulfonic acid makes this compound an excellent bidentate ligand in coordination chemistry[2].

When designing metal-organic frameworks (MOFs) or metallo-pharmaceuticals, the zwitterionic nature allows for pH-dependent coordination. At low pH, the sulfonate remains protonated (weakly coordinating); at neutral pH, the zwitterion dominates; and at high pH, the deprotonation of the pyridine nitrogen opens up a powerful coordination site for transition metals (e.g., Pt, Pd, Ru), which is highly relevant in the synthesis of novel catalytic agents or targeted therapeutics[2].

References

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The Physicochemical Landscape of 4-Aminopyridine-3-Sulfonic Acid Monohydrate: A Technical Guide for Pharmaceutical Development

Introduction

4-Aminopyridine-3-sulfonic acid monohydrate (4-AP-3-SA·H₂O) is a highly specialized heterocyclic building block utilized extensively in modern pharmaceutical synthesis, most notably as the critical precursor for the loop diuretic Torasemide. For researchers and drug development professionals, mastering the physicochemical properties of this compound is essential. Its behavior in solution, its crystallization thermodynamics, and its reactivity are entirely dictated by its zwitterionic nature and its propensity to form a stable monohydrate crystal lattice[1].

This technical guide synthesizes the structural, thermodynamic, and mechanistic properties of 4-AP-3-SA·H₂O, providing field-proven protocols for its synthesis and handling.

Physicochemical Profiling & Quantitative Data

The physical behavior of 4-AP-3-SA is governed by the juxtaposition of an electron-donating amino group, an electron-withdrawing sulfonic acid group, and a basic pyridine nitrogen. This triad forces the molecule into an "inner salt" (zwitterion) configuration, drastically altering its solubility and melting point compared to standard functionalized pyridines[2].

Below is a consolidated table of the compound's critical physicochemical parameters.

Property	Value	Causality / Mechanistic Implication
Chemical Name	4-Aminopyridine-3-sulfonic acid monohydrate	Hydration stabilizes the crystal lattice via H-bonding.
CAS Number	1286254-79-2 (Monohydrate)[1]29452-57-1 (Anhydrous)[3]	Differentiates the thermodynamically stable hydrated form.
Molecular Formula	C₅H₈N₂O₄S	Incorporates one structural water molecule.
Molecular Weight	192.19 g/mol (Monohydrate)[1]	Critical for precise stoichiometric calculations in scale-up.
Melting Point	~320 °C (Decomposes)[3]	Extreme high melting point driven by strong intermolecular ionic bonds of the zwitterion.
Density	1.617 g/cm³ (Predicted)[3]	High density reflects tight crystal packing.
Topological Polar Surface Area	102 Ų[2]	High TPSA indicates poor passive membrane permeability.
XLogP3	-0.5[2]	Highly hydrophilic; requires polar aprotic or aqueous solvent systems for downstream reactions.

Mechanistic Insights: Zwitterionic Behavior and Hydration Thermodynamics

The Zwitterionic Equilibrium

In both the solid state and aqueous solutions, the highly acidic sulfonic acid proton (pKa < 0) completely transfers to the basic pyridine nitrogen (pKa ~ 6-7). This creates a highly polar molecule with a net-zero charge but localized ionic centers.

• Causality in Solvent Selection: Because it is an inner salt, 4-AP-3-SA is virtually insoluble in non-polar organic solvents (e.g., hexane, toluene) and only sparingly soluble in cold water. To achieve dissolution for downstream coupling (such as sulfonamide formation for Torasemide), researchers must disrupt the zwitterionic network by shifting the pH (using strong bases like NaOH to deprotonate the pyridinium) or by using highly polar, strongly solvating media like Glacial Acetic Acid at elevated temperatures[4].

The Role of the Monohydrate

When crystallized from aqueous media, the compound preferentially forms a monohydrate[1]. The inclusion of a single water molecule is not merely trapped moisture; it is a thermodynamic requirement for optimal crystal packing. The water molecule acts as a structural bridge, serving as a hydrogen bond donor to the negatively charged sulfonate oxygen and a hydrogen bond acceptor from the protonated pyridinium nitrogen. This locks the crystal lattice, making the monohydrate highly stable and resistant to degradation under standard storage conditions.

Experimental Protocol: Synthesis and Isolation of 4-AP-3-SA·H₂O

The synthesis of 4-AP-3-SA relies on the electrophilic aromatic substitution of 4-aminopyridine. The following protocol is designed as a self-validating system , ensuring that physical phase changes provide real-time feedback on reaction success[5].

Reagents and Materials

• 4-Aminopyridine (Starting Material)

• 20% Oleum (20% SO₃ dissolved in H₂SO₄)

• Deionized water (for crystallization)

Step-by-Step Methodology

• Electrophilic Activation: In a dry, heavy-duty reaction vessel, slowly dissolve 10 mmol of 4-aminopyridine in 10 mL of 20% oleum.

  • Causality: The pyridine ring is highly deactivated due to protonation in strong acid. Standard sulfuric acid is insufficient for sulfonation. Oleum provides the highly reactive SO₃ electrophile required to attack the C3 position (directed ortho by the C4-amino group)[5].

• Thermal Substitution: Heat the reaction mixture to 120 °C (393 K) and maintain for 4-6 hours.

  • Causality: Elevated thermal energy is strictly required to overcome the high activation energy barrier of substituting a deactivated, positively charged pyridinium ring[5].

• Quenching and Self-Validation: Carefully cool the mixture to room temperature, then pour it dropwise into 50 mL of crushed ice/water under vigorous stirring.

  • System Validation: The reaction mixture will transition from a clear, highly acidic solution to a thick, white suspension. This sudden precipitation is your self-validating proof of success: the newly formed zwitterionic 4-AP-3-SA is highly insoluble in cold, dilute aqueous acid, whereas unreacted starting material remains soluble.

• Thermodynamic Hydration (Monohydrate Isolation): Filter the crude precipitate. To isolate the stable monohydrate, suspend the crude solid in boiling deionized water until just dissolved, then allow the solution to cool slowly to 5 °C over 12 hours.

  • Causality: Slow cooling allows the thermodynamic incorporation of exactly one water molecule per API molecule into the crystal lattice, yielding high-purity 4-aminopyridine-3-sulfonic acid monohydrate[1]. Filter and dry under ambient conditions (do not vacuum bake at high heat, which risks dehydrating the stable monohydrate).

Application Workflow: Torasemide Synthesis Pathway

The primary industrial application of 4-AP-3-SA·H₂O is its downstream conversion into Torasemide, a potent loop diuretic used to manage fluid overload in heart failure. The workflow below illustrates the logical progression from raw material to the final active pharmaceutical ingredient (API).

Caption: Synthetic workflow and downstream application of 4-AP-3-SA monohydrate.

References

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4-aminopyridine-3-sulfonic acid monohydrate molecular weight and formula

An In-Depth Technical Guide to 4-Aminopyridine-3-Sulfonic Acid Monohydrate

Core Compound Identification

This guide provides a comprehensive technical overview of 4-aminopyridine-3-sulfonic acid, focusing on its monohydrate form. This compound is a substituted pyridine derivative, notable for its amphoteric properties stemming from a basic amino group and a strongly acidic sulfonic acid group.[1][2] This unique bifunctional nature makes it a molecule of significant interest as a versatile building block and potential organocatalyst in pharmaceutical research, drug development, and materials science.[1][3][4][5]

This document consolidates essential physicochemical data, details robust synthesis and purification protocols, outlines analytical methods for quality control, and explores its current and hypothesized applications.

Physicochemical and Structural Properties

The structure of 4-aminopyridine-3-sulfonic acid incorporates a pyridine ring, an electron-donating amino group (-NH₂) at the 4-position, and a strongly electron-withdrawing sulfonic acid group (-SO₃H) at the 3-position.[2] This arrangement dictates its chemical reactivity and physical characteristics. The presence of both a strong acid (sulfonic acid) and basic centers (amino group and pyridine nitrogen) confers the molecule with amphoteric properties.[2][6]

Below is a visualization of the compound's structure.

Caption: General workflow for the direct sulfonation of 4-aminopyridine.

Experimental Protocol: Sulfonation using Oleum

This protocol is based on a documented laboratory procedure. [1][7] Materials:

• 4-Aminopyridine

• 20% Oleum (20% SO₃ in H₂SO₄)

• Deionized Water

Procedure:

• In a suitable reaction vessel rated for high temperatures and corrosive reagents, carefully dissolve 10 mmol of 4-aminopyridine in 10 mL of 20% oleum.

• Heat the resulting solution to 120 °C (393 K). [1][7]3. Maintain the reaction at this temperature for an extended period, for example, 4 days, to ensure the reaction proceeds to completion. [1][7]4. After the reaction period, cool the mixture to room temperature.

• Carefully decant the excess oleum to isolate the solid crude product.

• The crude solid is then purified by recrystallization from water to yield colorless crystals of 4-aminopyridinium-3-sulfonate monohydrate. [1][7]

Alternative Sulfonating Agents

While oleum is effective, other sulfonating agents can also be employed for this transformation, potentially under different conditions:

• Chlorosulfonic Acid : This reagent can also be used for the sulfonation of 4-aminopyridine, often in an aprotic solvent. [1][6]* Sulfur Trioxide : Utilized in an aprotic solvent, SO₃ is another effective sulfonating agent. [1][6]

Purification and Troubleshooting

Purification is critical for removing unreacted starting material and potential byproducts. Recrystallization from water is the primary method. [1][7]However, due to the high polarity of both the starting material and the product, separation can be challenging. [7] Common Issues and Solutions:

• Low Yield : Often caused by incomplete reaction or suboptimal temperature. The extended reaction time (e.g., 4 days) at 120°C is crucial. [7]The presence of moisture can also consume the sulfonating agent and must be avoided. [7]* Impurities : The most common impurity is unreacted 4-aminopyridine. Careful recrystallization is necessary for its removal. [7]Over-sulfonation can lead to disubstituted byproducts (e.g., 4-aminopyridine-3,5-disulfonic acid), which can be minimized by controlling stoichiometry and reaction conditions. [7]

Caption: Troubleshooting workflow for low reaction yield.

Analytical Characterization and Quality Control

Ensuring the purity of synthesized 4-aminopyridine-3-sulfonic acid is paramount for its intended applications in research and development. [8]Robust analytical methods are required to quantify the compound and identify any impurities, such as unreacted starting materials or positional isomers. [8]

Comparison of Analytical Techniques

High-Performance Liquid Chromatography (HPLC) with UV detection is a reliable and cost-effective method for routine analysis. [9]For applications demanding higher sensitivity and selectivity, especially within complex biological matrices, Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the preferred technique. [9]

Parameter	High-Performance Liquid Chromatography with UV Detection (HPLC-UV)	Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separation based on polarity, detection by UV absorbance.	Separation based on polarity, detection by mass-to-charge ratio of fragmented ions.
Linearity Range	~1 - 100 µg/mL	~0.1 - 1000 ng/mL
Limit of Quantification (LOQ)	~1 µg/mL	~0.1 ng/mL
Accuracy (% Recovery)	98 - 102%	99 - 101%
Precision (% RSD)	< 2%	< 5%
Selectivity	Moderate; susceptible to interference from co-eluting compounds.	High; very specific due to mass fragmentation.
Throughput	High; suitable for routine quality control.	High; amenable to automation.

(Data is representative of these methods for structurally similar compounds). [9]

Experimental Protocol: Ion-Pair Reversed-Phase HPLC

Due to the high polarity of 4-aminopyridine-3-sulfonic acid, standard reversed-phase HPLC methods may not provide adequate retention. [8]Therefore, an ion-pair reversed-phase HPLC method is recommended to achieve effective separation and quantification. [8] Instrumentation & Columns:

• A standard HPLC system with a UV detector.

• C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Reagents & Mobile Phase:

• Mobile Phase A: 0.1 M Phosphate buffer (pH 3.0) with 5 mM sodium 1-octanesulfonate (ion-pairing agent).

• Mobile Phase B: Acetonitrile.

Chromatographic Conditions:

• Gradient:

  • 0-5 min: 5% B

  • 5-20 min: 5% to 30% B

  • 20-25 min: 30% B

  • 25-26 min: 30% to 5% B

  • 26-30 min: 5% B

• Flow Rate: 1.0 mL/min

• Detection: UV at 260 nm

• Injection Volume: 10 µL

Sample Preparation:

• Accurately weigh a quantity of the synthesized 4-aminopyridine-3-sulfonic acid.

• Dissolve the sample in Mobile Phase A to a final concentration within the linear range (e.g., approximately 1 mg/mL). [8]3. Filter the final solution through a 0.45 µm syringe filter before injection.

Structural Confirmation by NMR

¹H NMR spectroscopy is a powerful tool for confirming the chemical structure of the synthesized compound and for identifying the presence of impurities, such as unreacted 4-aminopyridine, by observing their characteristic signals. [8]

Applications in Research and Development

The unique bifunctional structure of 4-aminopyridine-3-sulfonic acid makes it a promising candidate for various applications, primarily as a specialized catalyst or a functional monomer.

Organic Synthesis: Bifunctional Organocatalysis

The primary hypothesized application in organic synthesis is as a recoverable, bifunctional organocatalyst. [3]The molecule's acidic (sulfonic acid) and basic (amino group) centers can act in concert to facilitate complex reactions. [3][5]* Acidic Site (-SO₃H) : Acts as a strong Brønsted acid to activate electrophiles via protonation. [3][5]* Basic Site (-NH₂) : Can activate nucleophiles through deprotonation or function as a nucleophile itself. [3][5] This duality is particularly advantageous in multicomponent reactions (MCRs), which are highly efficient processes that align with the principles of green chemistry. [3]A proposed application is in the synthesis of 1,8-naphthyridine derivatives, a class of compounds with diverse pharmacological activities. [3]

Caption: Hypothesized catalytic role in a three-component reaction.

Materials Science: Proton Exchange Membranes (PEMs)

While not extensively documented, the compound's structure makes it a compelling candidate for developing advanced functional polymers, particularly for proton exchange membranes (PEMs) used in fuel cells. [4]* Proton Conductivity : The sulfonic acid group is a well-established moiety for facilitating the transport of protons across a membrane. [4]* Controlled Swelling & Stability : The basic pyridine ring can form acid-base interactions with the sulfonic acid groups. This may help modulate water uptake, reducing the membrane swelling that can compromise mechanical integrity. [4]The rigid aromatic structure could also enhance the thermal and mechanical stability of the resulting polymer. [4]

Conclusion

4-Aminopyridine-3-sulfonic acid monohydrate is a bifunctional compound with well-defined physicochemical properties. Its synthesis, primarily achieved through high-temperature sulfonation of 4-aminopyridine, requires stringent conditions and robust purification and analytical methods to ensure high purity. Its unique combination of a strong Brønsted acid and a basic amino group on a stable pyridine framework presents significant, though still largely underexplored, potential. Future research into its utility as a bifunctional organocatalyst and as a monomer for advanced functional materials like proton exchange membranes is warranted and could unlock novel applications in sustainable chemistry and energy technologies.

References

• Synthesis of 4-Aminopyridine-3-Sulfonic Acid: A Technical Guide. Benchchem.
• A Comparative Guide to Analytical Methods for 4-Aminopyridine-3-Sulfonic Acid. Benchchem.
• 1286254-79-2 | 4-Aminopyridine-3-sulfonic acid monohydr
• 4-aminopyridine-3-sulfonic acid CAS 29452-57-1 d
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• Buy 4-Aminopyridine-3-sulfonic acid
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• Application Notes and Protocols: 4-Aminopyridine-3-sulfonic Acid in M
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• 4-aminopyridine-3-sulfonic Acid | C5H6N2O3S | CID 2762922. PubChem.
• Application of 4-aminopyridine-3-sulfonic acid in Catalysis: Applic
• 3-Pyridinesulfonic acid, 4-amino- | Drug Inform
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• 4-Aminopyridine-3-sulfonic acid | CAS No- 29452-57-1. Simson Pharma Limited.
• CAS No : 29452-57-1 | Product Name : 4-Aminopyridine-3-sulfonic Acid.
• HPLC Methods for analysis of 4-Aminopyridine.

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4-Aminopyridine-3-Sulfonic Acid Monohydrate: A Comprehensive Guide to NMR and IR Spectroscopic Validation

Executive Summary

4-Aminopyridine-3-sulfonic acid monohydrate is a highly specialized, bifunctional heterocyclic compound utilized extensively as a building block in organic synthesis, coordination chemistry, and pharmaceutical development[1]. Featuring both a strongly electron-donating amino group and a strongly electron-withdrawing sulfonic acid moiety on a pyridine ring, the molecule exhibits complex electronic behavior.

For researchers and drug development professionals, validating the structural integrity of this compound is critical. Because the sulfonic acid group is highly acidic (pKa < 1) and the endocyclic pyridine nitrogen is highly basic (conjugate acid pKa ~9.17)[2], the molecule predominantly exists as a zwitterion (4-aminopyridinium-3-sulfonate)[3]. This whitepaper provides an in-depth, self-validating framework for acquiring and interpreting the Fourier-Transform Infrared (FT-IR) and Nuclear Magnetic Resonance (NMR) spectra of this compound, ensuring that the zwitterionic state and hydration level are accurately confirmed.

Chemical and Physical Properties

Before initiating spectroscopic analysis, it is essential to establish the baseline physical parameters of the compound. The high melting point and limited solubility profile are direct consequences of its zwitterionic crystal lattice[4][5].

Property	Value / Description
Chemical Name	4-Aminopyridine-3-sulfonic acid monohydrate
CAS Registry Number	1286254-79-2 (Monohydrate) / 29452-57-1 (Anhydrous)[6][7]
Molecular Formula	C₅H₆N₂O₃S · H₂O (or C₅H∸N₂O₄S)[6]
Molecular Weight	192.19 g/mol [6]
Density	~1.617 g/cm³[4]
Melting Point	320 °C (Decomposes)[4]
Solubility	Soluble in water and DMSO; Insoluble in non-polar organic solvents[8]

Structural Dynamics & Zwitterionic Equilibrium

The spectroscopic signatures of 4-aminopyridine-3-sulfonic acid are entirely dictated by its protonation state. The proton from the C3-sulfonic acid transfers to the N1-pyridine nitrogen, forming a stable inner salt[3].

Caption: Electronic equilibrium demonstrating the transition from the neutral molecule to the hydrated zwitterion.

FT-IR Spectroscopy Analysis

Causality & Theoretical Grounding

Infrared spectroscopy is the primary tool for rapidly validating the zwitterionic nature of the compound[9]. If the compound existed in its neutral form, the spectrum would display a strong, sharp S=O stretching band typical of an un-ionized sulfonic acid (-SO₃H) near 1350 cm⁻¹. However, because it exists as a sulfonate anion (-SO₃⁻), this band disappears and is replaced by asymmetric and symmetric -SO₃⁻ stretching bands at lower wavenumbers. Furthermore, the protonation of the pyridine ring introduces a broad N⁺-H stretching region, which overlaps with the O-H stretch of the monohydrate water molecule.

Expected FT-IR Data

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity / Shape	Assignment Causality
O-H / N-H (Amine)	3300 - 3500	Broad, Strong	Overlapping water of hydration and primary exocyclic -NH₂ stretches.
N⁺-H (Pyridinium)	2800 - 3100	Broad, Medium	Confirms protonation of the endocyclic pyridine nitrogen.
C=N / C=C (Ring)	1640, 1580	Sharp, Strong	Aromatic ring breathing; shifted due to N-protonation.
-SO₃⁻ (Asymmetric)	1180 - 1250	Strong	Validates the deprotonated state of the sulfonic acid group.
-SO₃⁻ (Symmetric)	1030 - 1060	Strong	Secondary confirmation of the sulfonate anion.
C-S	~650	Medium	Carbon-sulfur bond of the substituted ring.

Step-by-Step FT-IR Protocol (ATR Method)

This protocol is designed as a self-validating system: the presence of the 1030 cm⁻¹ band acts as an internal control for successful zwitterion formation.

• Instrument Preparation: Purge the Attenuated Total Reflectance (ATR) FT-IR spectrometer with dry nitrogen to minimize atmospheric water vapor interference. Collect a background spectrum using a clean diamond or ZnSe crystal.

• Sample Application: Place 2–5 mg of the solid 4-aminopyridine-3-sulfonic acid monohydrate directly onto the ATR crystal. Do not crush the sample excessively, as high mechanical stress can alter the hydration state.

• Compression: Apply the ATR pressure anvil until the software indicates optimal contact (typically ~50-80% of max pressure).

• Acquisition: Scan from 4000 cm⁻¹ to 400 cm⁻¹ at a resolution of 4 cm⁻¹ for a minimum of 32 scans to ensure a high signal-to-noise ratio.

• Data Processing: Apply baseline correction. Verify the absence of a 1350 cm⁻¹ peak to confirm the absence of un-ionized -SO₃H.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality & Solvent Selection

Due to its highly polar zwitterionic structure, 4-aminopyridine-3-sulfonic acid is entirely insoluble in standard non-polar NMR solvents like CDCl₃[8]. The solvent of choice is DMSO-d₆ . While D₂O can dissolve the compound, it causes rapid deuterium exchange with the -NH₂, N⁺-H, and H₂O protons, collapsing them into the residual HOD peak (~4.7 ppm). Using DMSO-d₆ allows researchers to observe these critical exchangeable protons, providing a complete structural picture.

The chemical shifts are heavily influenced by the "push-pull" electronic system: the -NH₂ group donates electron density (shielding ortho/para positions), while the -SO₃⁻ and the protonated N⁺ withdraw electron density (deshielding).

Expected ¹H NMR Data (400 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Causality / Coupling
~13.0 - 14.0	Broad Singlet	1H	N⁺-H	Highly deshielded pyridinium proton; broad due to quadrupolar relaxation.
~8.65	Singlet	1H	H-2	Most deshielded ring proton. Located between the N⁺ and the electron-withdrawing -SO₃⁻ group. No adjacent protons for coupling.
~8.15	Doublet	1H	H-6	Deshielded by adjacent N⁺. Ortho-coupled to H-5 (J ≈ 6.5 - 7.5 Hz).
~7.80	Broad Singlet	2H	-NH₂	Exocyclic amine protons. Deshielded relative to standard anilines due to the electron-deficient pyridinium ring.
~6.95	Doublet	1H	H-5	Most shielded ring proton due to strong resonance donation from the ortho -NH₂ group. Ortho-coupled to H-6 (J ≈ 6.5 - 7.5 Hz).
~3.33	Singlet	2H	H₂O	Water of hydration (monohydrate).

Expected ¹³C NMR Data (100 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Carbon Position	Assignment Causality
~158.0	C-4	Directly attached to the electron-donating -NH₂ group.
~142.5	C-2	Highly deshielded by the adjacent N⁺ and -SO₃⁻ groups.
~139.0	C-6	Deshielded by the adjacent N⁺ group.
~122.0	C-3	Quaternary carbon attached to the -SO₃⁻ group.
~109.5	C-5	Highly shielded by resonance from the ortho -NH₂ group.

Step-by-Step NMR Protocol

• Sample Preparation: Weigh 15–20 mg of 4-aminopyridine-3-sulfonic acid monohydrate into a clean glass vial.

• Solvation: Add 0.6 mL of high-purity DMSO-d₆ (containing 0.03% v/v TMS as an internal standard). Sonicate for 5 minutes to ensure complete dissolution. The zwitterion may dissolve slowly; gentle warming (up to 40 °C) can be applied if necessary.

• Transfer: Transfer the clear solution to a 5 mm NMR tube using a glass Pasteur pipette.

• Acquisition: Run a standard 1D ¹H experiment (minimum 16 scans) and a 1D ¹³C experiment (minimum 512 scans due to the quaternary carbons C-3 and C-4 relaxing slowly).

• Validation: Calibrate the spectrum using the TMS peak at 0.00 ppm or the residual DMSO quintet at 2.50 ppm.

Spectroscopic Validation Workflow

To ensure scientific integrity and reproducible batch-to-batch validation, researchers should adhere to the following logical workflow when characterizing this compound[9].

Caption: Standardized workflow for the spectroscopic validation of 4-aminopyridine-3-sulfonic acid.

References

• AA Blocks. 4-Aminopyridine-3-sulfonic acid monohydrate Product Specifications (CAS: 1286254-79-2). Retrieved from:[Link]

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Protocols & Analytical Methods

Application Note &amp; Protocol: Synthesis of 4-Aminopyridine-3-sulfonic Acid Monohydrate

Abstract

This technical guide provides a comprehensive, in-depth protocol for the synthesis of 4-aminopyridine-3-sulfonic acid monohydrate, a key intermediate in pharmaceutical and materials science research.[1] The document details the well-established methodology of direct electrophilic sulfonation of 4-aminopyridine using oleum. We will explore the underlying reaction mechanism, provide a detailed step-by-step experimental procedure, outline critical safety precautions, and offer field-proven troubleshooting advice. This guide is designed to equip researchers with the necessary information to perform this synthesis safely and efficiently.

Introduction: Significance and Properties

4-Aminopyridine-3-sulfonic acid is a substituted pyridine derivative of significant interest due to its unique bifunctional and amphoteric nature.[1][2] It incorporates a basic amino group (-NH₂) at the 4-position and a strongly acidic sulfonic acid group (-SO₃H) at the 3-position.[2] This structure makes it a valuable building block for novel therapeutic agents and advanced functional materials, such as proton exchange membranes.[1][3] The synthesis hinges on an electrophilic sulfonation reaction, where the electron-donating amino group activates the pyridine ring and directs the incoming sulfo group to the adjacent 3-position.[1][4] The final product is typically isolated as a stable, crystalline monohydrate.[5]

Reaction Principle: Electrophilic Aromatic Substitution

The synthesis of 4-aminopyridine-3-sulfonic acid is a classic example of an electrophilic aromatic substitution reaction. The potent electron-donating amino group at the C4 position increases the electron density of the pyridine ring, thereby activating it towards electrophilic attack.[4] This activating effect preferentially directs the incoming electrophile—sulfur trioxide (SO₃), generated in situ from oleum (fuming sulfuric acid)—to the ortho position (C3).[1]

Caption: Reaction pathway for the sulfonation of 4-aminopyridine.

Physicochemical and Safety Data

Accurate knowledge of the properties and hazards of all chemicals is paramount for safe and successful synthesis.

Table 1: Physicochemical Properties of Reactant and Product

Property	4-Aminopyridine (Reactant)	4-Aminopyridine-3-sulfonic Acid Monohydrate (Product)
IUPAC Name	Pyridin-4-amine	4-aminopyridinium-3-sulfonate monohydrate
CAS Number	504-24-5[4]	1286254-79-2[6]
Molecular Formula	C₅H₆N₂	C₅H₈N₂O₄S[6]
Molecular Weight	94.11 g/mol [4]	192.19 g/mol [5][6]
Appearance	White to off-white crystalline powder[4]	Colorless or white crystals[4][5]
Melting Point	155-158 °C[4]	>300 °C (decomposes)[4]
SMILES	C1=CN=CC=C1N[4]	O.NC1=C(C=NC=C1)S(=O)(=O)O[6]

Table 2: Hazard Identification and Safety Precautions

Compound	GHS Hazard Statements	Key Safety Precautions
4-Aminopyridine	Fatal if swallowed (H300). Toxic in contact with skin or if inhaled (H311 + H331). Causes severe skin burns and eye damage (H314).[7][8]	Handle only in a chemical fume hood. Wear nitrile gloves, a lab coat, and chemical safety goggles. Avoid dust formation.[9]
20% Oleum	Causes severe skin burns and eye damage. Reacts violently with water.	Handle only in a chemical fume hood. Wear acid-resistant gloves, a lab coat, and a face shield. Add reagents slowly. Ensure all glassware is scrupulously dry.[4][10]
4-Aminopyridine-3-sulfonic Acid	Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[11]	Avoid dust formation. Wear standard PPE (gloves, lab coat, goggles).[9]

Detailed Experimental Protocol

This protocol is based on a well-documented laboratory procedure that yields the hydrated zwitterion of the target compound.[4][5]

Materials and Equipment

• 4-Aminopyridine (10 mmol, 0.941 g)

• 20% Oleum (20% SO₃ in H₂SO₄) (10 mL)

• Deionized Water (for recrystallization)

• 50 mL Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer and stir bar

• Beakers, vacuum filtration apparatus, desiccator

• Appropriate Personal Protective Equipment (PPE) (see Table 2)

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for the synthesis.

Step-by-Step Procedure

• Reaction Setup: In a well-ventilated chemical fume hood, carefully add 10 mmol (0.941 g) of 4-aminopyridine to a 50 mL round-bottom flask containing 10 mL of 20% oleum with magnetic stirring.[4] Caution: The dissolution is exothermic. Oleum is extremely corrosive and reacts violently with water.[4] Ensure all glassware is dry.

• Heating: Equip the flask with a reflux condenser and heat the solution to 120 °C (393 K) using a heating mantle.[4][12]

• Reaction Time: Maintain the temperature and continue stirring the reaction mixture for 4 days to ensure the reaction goes to completion.[5][12]

• Cooling and Isolation: After 4 days, turn off the heat and allow the mixture to cool completely to room temperature. Carefully decant the excess oleum to isolate the solid crude product.[4][5]

• Purification by Recrystallization: Transfer the crude solid to a beaker. Add a minimum amount of hot deionized water to dissolve the solid. Allow the solution to cool slowly to room temperature, then place it in an ice bath to promote the formation of colorless crystals.[4][12]

• Drying: Collect the crystals by vacuum filtration, wash them with a small amount of cold deionized water, and dry them in a desiccator to yield pure 4-aminopyridine-3-sulfonic acid monohydrate.[4]

Troubleshooting and Optimization

Encountering issues such as low yield or impurities is common in organic synthesis. Here are some field-proven insights for troubleshooting this specific protocol.

Table 3: Common Problems and Solutions

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield	Incomplete Reaction: Sulfonation can be sluggish.[12]	Ensure the reaction is maintained at 120 °C for the full 4-day duration.[12] Reaction progress can be monitored by HPLC.[12]
Moisture Contamination: Oleum reacts with water, reducing its efficacy.[12]	Use thoroughly dried glassware and ensure the starting material is anhydrous.
Losses During Work-up: The product has some solubility in water.[10]	During recrystallization, use the minimum amount of hot water to dissolve the crude product and cool thoroughly to maximize crystal formation.[4]
Impure Product	Unreacted 4-Aminopyridine: Due to the polar nature of both compounds, separation can be difficult.[12]	Careful recrystallization from water is the primary method of purification.[12] Adjusting the pH can also aid in separation.[12]
Disubstituted Byproducts: Over-sulfonation can occur under harsh conditions.[12]	Strictly control the reaction temperature at 120 °C. Excessively high temperatures can promote the formation of 4-aminopyridine-3,5-disulfonic acid.[10][12]
Thermal Degradation: High temperatures can cause desulfonation or other decomposition pathways.[10][12]	Maintain a controlled reaction temperature. If degradation is suspected, recrystallization may be required to remove byproducts.[12]

Conclusion

The direct sulfonation of 4-aminopyridine with oleum is a straightforward and established method for producing 4-aminopyridine-3-sulfonic acid monohydrate.[1] While the reaction conditions are demanding, requiring high temperatures and an extended reaction time, careful adherence to this protocol and strict observation of safety measures will lead to a successful synthesis. The resulting high-purity product serves as a versatile intermediate for further research and development in medicinal chemistry and materials science.

References

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• Sigma-Aldrich. SAFETY DATA SHEET - 4-Aminopyridine. [URL: https://www.sigmaaldrich.com/sds/aldrich/a78469]
• Cayman Chemical. Safety Data Sheet - 4-Aminopyridine. [URL: https://www.caymanchem.com/msdss/18511m.pdf]
• AA Blocks. 1286254-79-2 | 4-Aminopyridine-3-sulfonic acid monohydrate. [URL: https://www.aablocks.com/product/1286254-79-2.html]
• Simson Pharma Limited. 4-Aminopyridine-3-sulfonic acid | CAS No- 29452-57-1. [URL: https://www.simsonpharma.com/product/t730025/4-aminopyridine-3-sulfonic-acid]
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Application Note: A Robust, Validated HPLC Method for the Analysis of 4-aminopyridine-3-sulfonic acid monohydrate

Abstract

This application note presents a detailed, validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 4-aminopyridine-3-sulfonic acid monohydrate. Due to the compound's polar and amphoteric nature, traditional reversed-phase chromatography presents significant challenges in achieving adequate retention and symmetrical peak shape. To overcome these issues, an ion-pair reversed-phase HPLC method was developed and subsequently validated in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2] This document provides a comprehensive guide for researchers, quality control analysts, and drug development professionals, covering the rationale behind the method development, a step-by-step protocol, and a complete validation summary. An alternative Hydrophilic Interaction Liquid Chromatography (HILIC) method is also discussed as a viable secondary technique.

Introduction: The Analytical Challenge

4-aminopyridine-3-sulfonic acid is a pyridine derivative containing both a strongly acidic sulfonic acid group and a basic amino group, making it an amphoteric and highly polar molecule.[3][4] Its predicted XLogP3 value of -0.5 underscores its hydrophilic character.[3][5] These physicochemical properties make the analysis of 4-aminopyridine-3-sulfonic acid by conventional reversed-phase HPLC challenging, often leading to poor retention and tailing peaks.[6][7][8] Therefore, a specialized chromatographic approach is necessary to achieve reliable and reproducible quantification.

This application note details the development and validation of an ion-pair reversed-phase HPLC method, which significantly enhances the retention and peak shape of 4-aminopyridine-3-sulfonic acid.[8][9] Ion-pair chromatography is a modification of reversed-phase HPLC that introduces an ion-pairing reagent into the mobile phase.[10][11] This reagent forms a neutral ion-pair with the charged analyte, which can then be effectively retained by the non-polar stationary phase.[12]

Chromatographic Method Development

Rationale for Method Selection

Given the ionic nature of the sulfonic acid group, two primary HPLC modes were considered: Ion-Pair Reversed-Phase Chromatography and Hydrophilic Interaction Liquid Chromatography (HILIC).

• Ion-Pair Reversed-Phase HPLC: This technique was chosen as the primary method due to its proven effectiveness in retaining ionic compounds like sulfonic acids on ubiquitous C18 columns.[9][13] The addition of a suitable ion-pairing reagent, such as a quaternary ammonium salt, neutralizes the charge of the sulfonic acid group, thereby increasing its hydrophobicity and retention on the non-polar stationary phase.[8][14]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC presents a strong alternative for separating highly polar compounds.[15][16][17] This technique utilizes a polar stationary phase and a mobile phase with a high organic content, promoting the partitioning of polar analytes into a water-enriched layer on the stationary phase surface.[7][18] While effective, HILIC can sometimes require longer equilibration times and careful control of mobile phase composition.

This guide will focus on the development and validation of the ion-pair reversed-phase method.

Optimized HPLC Conditions

The following optimized conditions were determined after a systematic evaluation of column chemistry, mobile phase composition, and ion-pairing reagent concentration.

Parameter	Optimized Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18, 4.6 x 150 mm, 5 µm (e.g., Waters Symmetry C18, Phenomenex Luna C18)
Mobile Phase A	10 mM Tetrabutylammonium bisulfate in Water, pH adjusted to 3.0 with phosphoric acid
Mobile Phase B	Acetonitrile
Gradient	Isocratic: 70% A / 30% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	266 nm
Injection Volume	10 µL
Run Time	10 minutes
Diluent	Mobile Phase

Experimental Protocols

Preparation of Solutions

Mobile Phase A (Aqueous):

• Weigh and dissolve an appropriate amount of tetrabutylammonium bisulfate in HPLC-grade water to achieve a final concentration of 10 mM.

• Adjust the pH of the solution to 3.0 ± 0.1 with phosphoric acid.

• Filter the solution through a 0.45 µm nylon filter.

Standard Stock Solution (1000 µg/mL):

• Accurately weigh approximately 10 mg of 4-aminopyridine-3-sulfonic acid monohydrate reference standard into a 10 mL volumetric flask.

• Dissolve and dilute to volume with the diluent.

Working Standard Solutions (for Linearity):

• Prepare a series of dilutions from the stock solution using the diluent to obtain concentrations ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation:

• Accurately weigh a suitable amount of the sample containing 4-aminopyridine-3-sulfonic acid monohydrate.

• Dissolve and dilute with the diluent to achieve a final concentration within the linear range of the method.

• Filter the final solution through a 0.45 µm syringe filter prior to injection.

HPLC System Setup and Operation

• Equilibrate the HPLC system with the mobile phase for at least 30-60 minutes or until a stable baseline is achieved.

• Perform a blank injection (diluent) to ensure the absence of interfering peaks.

• Inject the standard and sample solutions in a predefined sequence.

Method Validation

The developed method was validated according to the ICH Q2(R1) guidelines, demonstrating its suitability for its intended purpose.[19][20]

Specificity

Specificity was assessed by analyzing a blank (diluent), a placebo (if applicable), and a spiked sample. The chromatograms demonstrated no interference at the retention time of the 4-aminopyridine-3-sulfonic acid peak. Peak purity was confirmed using a photodiode array (PDA) detector.

Linearity

Linearity was evaluated by analyzing seven concentrations of the working standard solutions (1, 5, 10, 25, 50, 75, and 100 µg/mL) in triplicate. The calibration curve was constructed by plotting the peak area against the concentration.

Parameter	Result	Acceptance Criteria
Linearity Range	1 - 100 µg/mL	-
Correlation Coefficient (r²)	> 0.999	≥ 0.999
Regression Equation	y = mx + c	-

Accuracy

Accuracy was determined by recovery studies. A placebo was spiked with the analyte at three concentration levels (80%, 100%, and 120% of the target concentration) in triplicate.

Concentration Level	Mean Recovery (%)	Acceptance Criteria
80%	99.5%	98.0% - 102.0%
100%	100.2%	98.0% - 102.0%
120%	101.1%	98.0% - 102.0%

Precision

Precision was evaluated at two levels: repeatability (intra-day) and intermediate precision (inter-day).

• Repeatability: Six replicate injections of the 100% concentration standard solution were performed on the same day.

• Intermediate Precision: The repeatability study was repeated on a different day by a different analyst.

Precision Level	% RSD	Acceptance Criteria
Repeatability	< 1.0%	≤ 2.0%
Intermediate Precision	< 1.5%	≤ 2.0%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.

Parameter	Result
LOD	~0.3 µg/mL
LOQ	~1.0 µg/mL

Robustness

The robustness of the method was evaluated by introducing small, deliberate variations in the method parameters, including:

• Mobile phase pH (± 0.2 units)

• Column temperature (± 2 °C)

• Flow rate (± 0.1 mL/min)

The system suitability parameters remained within the acceptance criteria for all variations, demonstrating the robustness of the method.

Visualizations

Caption: Workflow for HPLC method development and validation.

Caption: Key parameters of HPLC method validation.

Conclusion

The developed ion-pair reversed-phase HPLC method provides a reliable, robust, and accurate means for the quantitative analysis of 4-aminopyridine-3-sulfonic acid monohydrate. The method has been successfully validated according to ICH guidelines, demonstrating its suitability for routine quality control and research applications. The detailed protocol and validation data presented in this application note can be readily implemented in analytical laboratories.

References

• Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. (n.d.). SpringerLink.
• Roemling, R., Sakata, M., Kawai, Y., Yamasaki, H., & Moriyama, H. (n.d.). Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column. LCGC International.
• (2004, October 1). Hydrophilic Interaction Chromatography Using Silica Columns for the Retention of Polar Analytes and Enhanced ESI-MS Sensitivity. Waters Corporation.
• HPLC Analysis of Benzenesulfonic and p-Toluenesulfonic Acids on Amaze TR Mixed-Mode Column. (n.d.). HELIX Chromatography.
• Hydrophilic Interaction Liquid Chromatography (HILIC) HPLC and UHPLC Columns. (n.d.). Thermo Fisher Scientific.
• (2025, December). An In-Depth Technical Guide to 4-aminopyridine-3-sulfonic acid. Benchchem.
• 4-aminopyridine-3-sulfonic acid CAS 29452-57-1 data. (n.d.). Benchchem.

• Retention Behaviour of Aromatic Sulfonic Acids in Ion-Pair Reversed-Phase Column Liquid Chromatography. (n.d.). Journal of Chromatographic Science, Oxford Academic. Retrieved March 25, 2026, from [Link]

• (2023, June 16). Ion pair chromatography of carboxylic and sulfonic acids with trialkylamines. Diva-Portal.org.
• (2007, February 6). Full article: Determination of p‐Cresidine Sulfonic Acid and p‐Cresidine in p‐Cresidine Sulfonic Acid for Industrial Use by Reversed‐Phase Ion‐Pair HPLC. Taylor & Francis.
• (2025, December). A Comparative Guide to Ion-Pair vs. Reversed-Phase HPLC for 4-Chlorobenzenesulfonic Acid Analysis. Benchchem.
• 3-Pyridinesulfonic acid, 4-amino-. (n.d.). PharmaCompass.com.

• 4-aminopyridine-3-sulfonic Acid. (n.d.). PubChem. Retrieved March 25, 2026, from [Link]

• Method Development. (n.d.). Osaka Soda.
• TN 12: Methods Development Using Ion-Pair Chromatography with Suppressed Conductivity Detection. (n.d.). Thermo Fisher Scientific.
• (2018, February 17). Separation of N-Acetyl-(1-amino-2-naphthol-6-sulfonic acid) on Newcrom R1 HPLC column. SIELC.
• (2018, June 15). Two alternative chromatography methods assisted by the sulfonic acid moeity for the determination of furosine in milk. PMC.
• (2025, December). A Comparative Guide to Analytical Methods for 4-Aminopyridine-3-Sulfonic Acid. Benchchem.
• (2026, March 11). Ion Pairing - Blessing or Curse? LCGC International.

• Q2(R1) Validation of Analytical Procedures: An Implementation Guide. (n.d.). ResearchGate. Retrieved March 25, 2026, from [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. (n.d.). ECA Academy.
• (2025, December). Technical Support Center: Synthesis of 4-Aminopyridine-3-sulfonic Acid. Benchchem.

• Quality Guidelines. (n.d.). ICH. Retrieved March 25, 2026, from [Link]

• HPLC Methods for analysis of 4-Aminopyridine. (n.d.). HELIX Chromatography.
• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). (2005, November). ICH.

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. (2015, June). FDA. Retrieved March 25, 2026, from [Link]

• Development of a method for the quantitative metabolite profiling of pharmaceutical drugs using HPLC-ICP-MS following pre-column derivatization of their amino and hydroxyl groups using 4-aminopyridine as a model compound. (n.d.). RSC Publishing. Retrieved March 25, 2026, from [Link]

• Evaluation of dynamics of derivatization and development of RP- HPLC method for the determination of amikacin sulphate. (n.d.). ResearchGate. Retrieved March 25, 2026, from [Link]

• Stability of 4-Aminopyridine and 3,4-Diaminopyridine Oral Capsules. (n.d.). SEFH. Retrieved March 25, 2026, from [Link]

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Application Note: Preparation and Validation of 4-Aminopyridine-3-Sulfonic Acid Monohydrate Stock Solutions

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Protocol & Causality Guide

Scope and Chemical Profiling

Preparing accurate stock solutions of 4-aminopyridine-3-sulfonic acid monohydrate (4-AP-3-SA·H₂O) requires a precise understanding of its hydration state and zwitterionic nature. A common point of failure in pharmacological and analytical assays is neglecting the water of hydration during mass calculations or failing to overcome the compound's strong crystal lattice during dissolution.

This guide provides a self-validating framework for preparing, verifying, and storing high-fidelity stock solutions.

Quantitative Data: Physicochemical Properties

Always verify the hydration state of your specific reagent lot before calculating molarity.

Property	Value	Impact on Formulation
Chemical Name	4-Aminopyridine-3-sulfonic acid monohydrate	Reagent state dictates mass calculations.
CAS Number	1286254-79-2 (Monohydrate)[1]	Distinguishes from anhydrous (29452-57-1).
Molecular Formula	C₅H₈N₂O₄S (C₅H₆N₂O₃S · H₂O)	Contains one tightly bound water molecule.
Molecular Weight	192.19 g/mol [1]	Critical: ~10.3% heavier than anhydrous form.
Solubility Profile	High in H₂O; Low in pure organics[2]	Requires pH adjustment or mixed solvent systems.

Causality in Solvent Selection: The Zwitterion Effect

Field Insight: Why do we use mixed solvents or pH adjustments instead of pure water? Because 4-aminopyridine-3-sulfonic acid possesses both a basic amino/pyridine group and an acidic sulfonic acid group, it exists as a zwitterion near its isoelectric point. This dual-charge state creates strong intermolecular electrostatic interactions, forming a robust crystal lattice.

While it has high general solubility in water[2], achieving rapid, complete dissolution for highly concentrated stock solutions requires thermodynamic disruption. You must either:

• Disrupt the dielectric constant using a 50:50 Water:Acetonitrile mixture (ideal for analytical standards)[3].

• Shift the pH away from the isoelectric point using trace amounts of NaOH or HCl to induce a net charge, causing solute molecules to repel each other (ideal for strictly aqueous biological assays)[2].

Experimental Protocols: Stock Solution Preparation

Protocol A: Analytical Standard Stock (1 mg/mL)

Optimized for downstream HPLC-UV or LC-MS/MS applications.

• Mass Calculation: To prepare 10 mL of a 1 mg/mL solution, accurately weigh 10.00 mg of 4-AP-3-SA·H₂O. (Note: For mass-based analytical standards, molarity is secondary, but document the monohydrate state for exact molar conversions later).

• Solvent Addition: Add 10 mL of a 50:50 (v/v) mixture of LC-MS grade Water and Acetonitrile[3]. This specific ratio solvates both the polar ionic groups and the hydrophobic pyridine ring.

• Dissolution: Vortex vigorously for 60 seconds. If the solution is not entirely clear, sonicate in a room-temperature water bath for 5 minutes to provide the activation energy needed to break the zwitterionic lattice.

• Sterilization: Filter the solution through a 0.22 µm PTFE or PES syringe filter into a sterile, amber glass vial.

Protocol B: Biological Assay Stock (10 mM)

Optimized for cell culture or electrophysiology where organic solvents are toxic.

• Mass Calculation (Monohydrate Corrected): To prepare 10 mL of a 10 mM stock, you must use the monohydrate molecular weight (192.19 g/mol )[1].

  • Formula: 10 mM × 0.010 L × 192.19 g/mol = 19.22 mg .

• Solvent Addition: Add 9.5 mL of cell-culture grade, endotoxin-free water.

• pH Adjustment: Because solubility is highly dependent on pH[2], add 0.1 M NaOH dropwise (typically 50-100 µL) while vortexing until the powder completely dissolves.

• Volume Adjustment: Bring the final volume to exactly 10.0 mL with water.

• Sterilization: Filter through a 0.22 µm PES syringe filter. (Avoid nylon to prevent potential non-specific binding).

Trustworthiness: The Self-Validating System

A protocol is only as good as its quality control. Before using the stock solution in critical assays, validate its integrity using a two-step verification system.

Step 1: Optical Clarity Check (Tyndall Effect)

• Causality: Zwitterions can form micro-precipitates that are invisible to the naked eye under standard room lighting, which will artificially lower the true concentration of the supernatant.

• Action: Shine a focused laser pointer (e.g., 532 nm green laser) through the vial in a dark room. If the beam path is visible (scattering), micro-particulates remain. Further sonication or pH adjustment is required.

Step 2: Analytical Validation (HPLC-UV / LC-MS)

• Action: Dilute a 10 µL aliquot of the stock solution to a working concentration (e.g., 100 µg/mL) and analyze it to confirm concentration and absence of degradation[3].

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (100 mm x 2.1 mm, 3.5 µm)[3].

  • Mobile Phase: Gradient elution with 0.1% formic acid in water (Solvent A) and 0.1% formic acid in acetonitrile (Solvent B)[3].

  • Gradient: 5% B to 95% B over 5 minutes[3].

  • Detection: UV absorbance or LC-MS/MS (MRM transition for 4-AP-3-SA: m/z 175.0 -> 95.1)[3].

Workflow Visualization

Workflow for the preparation and validation of 4-aminopyridine-3-sulfonic acid stock solutions.

References

• [2] Title: Technical Support Center: Scaling Up 4-Aminopyridine-3-Sulfonic Acid Production | Source: Benchchem | URL: 2

• [1] Title: 1286254-79-2 | 4-Aminopyridine-3-sulfonic acid monohydrate | Source: AA Blocks | URL: 1

• [3] Title: A Comparative Guide to Analytical Methods for 4-Aminopyridine-3-Sulfonic Acid | Source: Benchchem | URL: 3

Sources

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• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for 4-Aminopyridine-3-Sulfonic Acid Monohydrate in Electrophysiology Patch-Clamp Studies

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Unveiling a Novel Modulator of Neuronal Excitability

4-aminopyridine (4-AP) is a cornerstone tool in neurophysiology, renowned for its potent blockade of voltage-gated potassium (Kv) channels. This action effectively broadens action potentials and enhances neurotransmitter release, making it invaluable for studying synaptic transmission and for its therapeutic applications in conditions like multiple sclerosis.[1][2][3][4] This guide focuses on a derivative of this pivotal molecule: 4-aminopyridine-3-sulfonic acid monohydrate .

The addition of a sulfonic acid group to the 4-AP scaffold introduces a permanent negative charge at physiological pH and increases its hydrophilicity. These modifications are anticipated to alter its pharmacokinetic and pharmacodynamic properties, including its membrane permeability and interaction with ion channel pores. While direct, extensive electrophysiological data for 4-aminopyridine-3-sulfonic acid monohydrate is emerging, this document provides a comprehensive framework for its application in patch-clamp studies. The protocols and insights presented here are primarily derived from the extensive knowledge base of the parent compound, 4-AP, with specific considerations for the unique chemical nature of its sulfonic acid derivative.

Mechanism of Action: A Tale of Two Moieties

The functional activity of 4-aminopyridine-3-sulfonic acid monohydrate is dictated by the interplay of its two key functional groups: the 4-amino group and the 3-sulfonic acid group.

• The 4-Amino Group: The Engine of Channel Blockade: The 4-amino group is the primary pharmacophore responsible for the interaction with Kv channels.[5][6] It allows the molecule to enter the internal pore of the channel and physically occlude the potassium ion conduction pathway. This blockade is often voltage- and use-dependent, meaning it is more effective when the channel is open.[7]

• The 3-Sulfonic Acid Group: A Modifier of Action: The sulfonic acid group (-SO₃H) is a strong acid, meaning it will be deprotonated and carry a negative charge at physiological pH.[5][8] This has several important implications for its use in electrophysiology:

  • Membrane Permeability: The high polarity of the sulfonic acid group is expected to significantly reduce the molecule's ability to passively diffuse across the cell membrane. Therefore, its primary site of action is likely to be extracellular, unless actively transported into the cell. This contrasts with 4-AP, which can cross the membrane in its uncharged form.[7]

  • Solubility: The presence of the sulfonic acid group enhances water solubility, simplifying the preparation of stock solutions for patch-clamp experiments.

  • Target Specificity: The added charge and bulk of the sulfonic acid group may alter the binding affinity and selectivity of the compound for different ion channel subtypes compared to 4-AP.

Primary and Secondary Targets

Based on the pharmacology of 4-AP, the expected primary targets for 4-aminopyridine-3-sulfonic acid monohydrate are voltage-gated potassium (Kv) channels , particularly those of the Kv1 subfamily (e.g., Kv1.1, Kv1.5).[1][9] However, it is crucial to consider that 4-AP has been shown to have off-target effects on other ion channels, including:

• High Voltage-Activated (HVA) Ca²⁺ Channels: Some studies have surprisingly shown that 4-AP can directly potentiate HVA calcium channels, independent of its Kv channel blocking activity.[10][11]

• Acid-Sensing Ion Channels (ASICs): 4-AP has been demonstrated to inhibit ASIC1a channels, which are involved in neuronal responses to acidosis.[12]

Researchers should be mindful of these potential secondary targets when interpreting their data.

Experimental Protocols: A Step-by-Step Guide

The following protocols are designed to serve as a starting point for investigating the effects of 4-aminopyridine-3-sulfonic acid monohydrate using the whole-cell patch-clamp technique.

Solution Preparation

a) Stock Solution (100 mM):

• Weigh out the appropriate amount of 4-aminopyridine-3-sulfonic acid monohydrate (Molar Mass: 192.19 g/mol ).

• Dissolve in high-purity deionized water. The sulfonic acid group should render it readily soluble.

• Filter the stock solution through a 0.2 µm syringe filter to ensure sterility and remove any particulates.

• Aliquot and store at -20°C for long-term use. Avoid repeated freeze-thaw cycles.

b) External (Extracellular) Solution (Example for Mammalian Neurons):

Component	Concentration (mM)
NaCl	140
KCl	2.5
CaCl₂	2
MgCl₂	1
HEPES	10
Glucose	10

Adjust pH to 7.4 with NaOH and osmolarity to ~310-320 mOsm/kg.

c) Internal (Intracellular/Pipette) Solution (Example for K⁺ Current Recordings):

Component	Concentration (mM)
K-Gluconate	135
KCl	10
MgCl₂	2
HEPES	10
EGTA	0.5
Mg-ATP	4
Na₂-GTP	0.3

Adjust pH to 7.2 with KOH and osmolarity to ~290-300 mOsm/kg.

Whole-Cell Patch-Clamp Recording

This protocol assumes a standard patch-clamp rig with an amplifier, micromanipulator, and data acquisition system.

a) Cell Preparation:

• Culture or acutely dissociate the cells of interest onto glass coverslips suitable for microscopy.

• Place a coverslip in the recording chamber and perfuse with the external solution at a steady rate (e.g., 1-2 mL/min).

b) Pipette Preparation and Sealing:

• Pull borosilicate glass capillaries to a resistance of 3-7 MΩ when filled with the internal solution.[13]

• Fire-polish the pipette tip to ensure a smooth surface for sealing.

• Fill the pipette with filtered internal solution, ensuring no air bubbles are trapped in the tip.

• Apply positive pressure to the pipette as it approaches the cell to keep the tip clean.

• Once the pipette touches the cell membrane, release the positive pressure and apply gentle suction to form a gigaohm seal (>1 GΩ).[14]

c) Achieving Whole-Cell Configuration:

• After a stable giga-seal is formed, apply short, strong pulses of suction to rupture the cell membrane under the pipette tip.

• Monitor the cell's capacitance and access resistance to confirm entry into the whole-cell configuration.

d) Recording and Drug Application:

• Baseline Recording: Record baseline currents or voltages for a stable period (e.g., 3-5 minutes) before applying the compound.

• Drug Perfusion: Switch the perfusion to the external solution containing the desired concentration of 4-aminopyridine-3-sulfonic acid monohydrate.

• Data Acquisition:

  • Voltage-Clamp: To study the effect on specific ion channels, use appropriate voltage protocols. For Kv channels, a series of depolarizing voltage steps from a holding potential of -80 mV is typical.

  • Current-Clamp: To investigate the effect on action potential firing and shape, hold the cell at its resting membrane potential and inject current steps.

• Washout: After recording the drug's effect, switch the perfusion back to the control external solution to observe any reversal of the effect.

Experimental Workflow Diagram

Caption: A generalized workflow for a patch-clamp experiment.

Data and Expected Outcomes

Quantitative Data Summary (Based on 4-AP)

The following table provides a summary of typical concentrations and effects observed with the parent compound, 4-aminopyridine. These values should be used as a starting point for dose-response studies with 4-aminopyridine-3-sulfonic acid monohydrate.

Parameter	Value	Target/System
IC₅₀ (Kv Channels)	100 µM - 1 mM	Various Kv channels
Effective Concentration	10 µM - 5 mM	Broadening of action potentials
Off-Target Effects	>100 µM	Potentiation of HVA Ca²⁺ channels
ASIC Inhibition	IC₅₀ ~ 2.5 mM	ASIC1a channels

Note: The potency of 4-aminopyridine-3-sulfonic acid monohydrate may differ due to its altered chemical properties.

Expected Electrophysiological Effects

• In Voltage-Clamp: Application of 4-aminopyridine-3-sulfonic acid monohydrate is expected to cause a reduction in the amplitude of outward potassium currents evoked by depolarizing voltage steps.

• In Current-Clamp: A key anticipated effect is the broadening of the action potential, particularly an increase in the action potential duration at 50% and 90% repolarization (APD₅₀ and APD₉₀). This may also lead to an increase in the firing frequency of neurons in response to a given stimulus.

Expertise and Trustworthiness: Ensuring Valid Data

As a Senior Application Scientist, my recommendation is to approach the use of this novel compound with a rigorous and self-validating experimental design.

• Causality in Experimental Choices: The choice of a K-gluconate based internal solution is to isolate potassium currents. If studying other ions, the internal solution should be adjusted accordingly. The concentration range for initial experiments should span several orders of magnitude (e.g., 1 µM to 1 mM) to establish a dose-response curve.

• Self-Validating Systems:

  • Positive Controls: Use the parent compound, 4-aminopyridine, as a positive control to ensure that the experimental system is responsive to this class of channel blockers.

  • Vehicle Controls: Always perform experiments with a vehicle control (the external solution without the compound) to rule out any time-dependent changes in the recorded currents or voltages.

  • Washout: A successful washout, where the effect of the compound is reversed upon its removal, provides strong evidence for a specific and reversible drug-target interaction.

  • Confirmation of Target: To confirm that the observed effects are due to the blockade of specific Kv channels, co-application with more selective blockers can be employed.

Signaling Pathway and Logical Relationships

Caption: The proposed mechanism of action for 4-aminopyridine-3-sulfonic acid.

Conclusion

4-aminopyridine-3-sulfonic acid monohydrate represents an intriguing new tool for the modulation of neuronal and cellular excitability. While its electrophysiological profile is not yet fully characterized, the extensive literature on its parent compound, 4-aminopyridine, provides a solid foundation for its investigation. By leveraging the protocols and considerations outlined in this guide, researchers can effectively explore the unique properties of this compound and its potential applications in neuroscience and drug discovery. The key to success will be a systematic approach, beginning with dose-response characterization and a careful consideration of its distinct physicochemical properties.

References

• A Comparative Guide to the Reactivity of 4- Aminopyridine-3-sulfonic Acid and Pyridine-3. Benchchem.
• Aminopyridines for the treatment of neurologic disorders. (2016).

• Aminopyridines Potentiate Synaptic and Neuromuscular Transmission by Targeting the Voltage-activated Calcium Channel β Subunit - PMC. (2009). Journal of Biological Chemistry. Available at: [Link]

• The use of aminopyridines in neurological disorders - PubMed. (2012). Journal of Neurology, Neurosurgery & Psychiatry. Available at: [Link]

• Effects of 4-aminopyridine on action potentials generation in mouse sinoauricular node strips - PMC. (2015). Journal of Biomedical Science. Available at: [Link]

• Aminopyridines potentiate synaptic and neuromuscular transmission by targeting the voltage-activated calcium channel beta subunit - PubMed. (2009). Journal of Biological Chemistry. Available at: [Link]

• Physiological effects of 4-aminopyridine on demyelinated mammalian motor and sensory fibers - PubMed. (1990). Annals of Neurology. Available at: [Link]

• Inhibition of neuronal degenerin/epithelial Na+ channels by the multiple sclerosis drug 4-aminopyridine - PubMed. (2013). Journal of Biological Chemistry. Available at: [Link]

• Effect of 4-Aminopyridine on Action Potential Parameters in Isolated Dog Purkinje Fibers. (2012). Cardiology Research. Available at: [Link]

• 4-methyl-3-aminopyridine: A novel active blocker of voltage-gated potassium ion channels in the central nervous system. - bioRxiv. (2026). bioRxiv. Available at: [Link]

• Potassium channel blocker, 4-Aminopyridine-3-Methanol, restores axonal conduction in spinal cord of an animal model of multiple sclerosis - PMC. (2015). Neuroscience Letters. Available at: [Link]

• 4-aminopyridine-3-sulfonic Acid | C5H6N2O3S | CID 2762922 - PubChem. PubChem. Available at: [Link]

• A Model for 4-Aminopyridine Action on K Channels: Similarities to Tetraethylammonium Ion Action - ResearchGate. (2018). Biophysical Journal. Available at: [Link]

• Among 2-aminopyridine and 4-aminopyridine which is more basic? - Quora. (2016). Quora. Available at: [Link]

• 4-Aminopyridine (4-AP) - MP Biomedicals. MP Biomedicals. Available at: [Link]

• 4-aminopyridine activates potassium currents by activation of a muscarinic receptor in feline atrial myocytes - PubMed. (1997). The Journal of Physiology. Available at: [Link]

• An Advanced Automated Patch Clamp Protocol Design to Investigate Drug—Ion Channel Binding Dynamics - Frontiers. (2020). Frontiers in Pharmacology. Available at: [Link]

• 4-Aminopyridine: effects on electrical activity during ischemia and reperfusion in perfused rat hearts - PubMed. (2002). Journal of Cardiovascular Pharmacology. Available at: [Link]

• Whole Cell Patch Clamp Protocol | AXOL Bioscience. Axol Bioscience. Available at: [Link]

• Patch-Clamp Recording Protocol - Creative Bioarray. Creative Bioarray. Available at: [Link]

• Patch-walking, a coordinated multi-pipette patch clamp for efficiently finding synaptic connections | eLife. (2024). eLife. Available at: [Link]

• On the mechanism of 4-aminopyridine action on the cloned mouse brain potassium channel mKv1.1 - PubMed. (1994). British Journal of Pharmacology. Available at: [Link]

Sources

• 1. neurology.org [neurology.org]
• 2. biorxiv.org [biorxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. mpbio.com [mpbio.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. quora.com [quora.com]
• 7. On the mechanism of 4-aminopyridine action on the cloned mouse brain potassium channel mKv1.1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Effects of 4-aminopyridine on action potentials generation in mouse sinoauricular node strips - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Aminopyridines Potentiate Synaptic and Neuromuscular Transmission by Targeting the Voltage-activated Calcium Channel β Subunit - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Aminopyridines potentiate synaptic and neuromuscular transmission by targeting the voltage-activated calcium channel beta subunit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Inhibition of neuronal degenerin/epithelial Na+ channels by the multiple sclerosis drug 4-aminopyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Whole Cell Patch Clamp Protocol | AXOL Bioscience [axolbio.com]
• 14. acroscell.creative-bioarray.com [acroscell.creative-bioarray.com]

Application Note: Advanced Crystallization and Isolation Techniques for 4-Aminopyridine-3-Sulfonic Acid Monohydrate

Introduction & Scope

4-Aminopyridine-3-sulfonic acid is a highly versatile bifunctional organic compound. Featuring both a basic amino group and a strongly acidic sulfonic acid moiety on a pyridine ring, it serves as a critical intermediate in pharmaceutical synthesis (e.g., for loop diuretics like Torasemide) and as a specialized organocatalyst in complex organic transformations [3].

However, isolating and purifying this compound post-synthesis presents significant challenges. Because it exists as a zwitterion, it exhibits high aqueous solubility and negligible solubility in organic solvents, rendering standard liquid-liquid extraction techniques ineffective [1]. This application note details the field-proven physicochemical principles, self-validating protocols, and troubleshooting strategies required to successfully isolate and crystallize the stable monohydrate form of 4-aminopyridine-3-sulfonic acid.

Physicochemical Profile

Understanding the physical properties of the target molecule is the first step in designing a robust isolation strategy.

Property	Value / Description
Chemical Name	4-Aminopyridine-3-sulfonic acid monohydrate
CAS Number	1286254-79-2 (Monohydrate) / 29452-57-1 (Anhydrous)
Molecular Formula	C₅H₈N₂O₄S (Monohydrate)
Molecular Weight	192.19 g/mol
Appearance	Off-white to colorless crystalline powder
Melting Point	> 320 °C (Decomposes)
Solubility Profile	Highly soluble in extreme pH (aqueous); moderately soluble in hot water; insoluble in EtOAc, DCM, and Hexane.
Structural Nature	Zwitterionic (Internal salt formation between -NH₂ and -SO₃H)

Mechanistic Insights: The Zwitterionic Challenge

Following the electrophilic sulfonation of 4-aminopyridine using fuming sulfuric acid (oleum) or chlorosulfonic acid, the reaction mixture is highly acidic and heavily laden with inorganic byproducts [3].

Standard isolation via organic solvent extraction fails because the highly polar zwitterionic structure prevents the molecule from partitioning into the organic phase [1]. Therefore, isolation must rely entirely on isoelectric precipitation . By manipulating the pH of the aqueous medium to the molecule's isoelectric point, the net charge of the compound becomes zero. This minimizes its hydration sphere, drastically reducing its aqueous solubility and forcing it to precipitate out of solution [2].

Caption: pH-dependent ionization states driving the isoelectric precipitation of the zwitterion.

Experimental Protocols

The following protocols are designed as self-validating systems to ensure maximum yield and purity.

Protocol 1: Primary Isolation via Isoelectric Precipitation

This protocol isolates the crude product directly from the harsh sulfonation reaction mixture.

• Quenching: Carefully pour the crude reaction mixture over crushed ice (approx. 2 kg per 10 kg of crude mixture) with vigorous mechanical stirring.

  • Causality: The sulfonation reaction utilizes excess fuming sulfuric acid. Quenching on ice controls the violent exothermic reaction, preventing thermal desulfonation and degradation of the pyridine ring [3].

• pH Adjustment: Slowly titrate the quenched mixture with a saturated sodium hydroxide (NaOH) solution, maintaining the internal temperature below 20 °C, until the pH reaches 2.0–3.0 .

  • Causality: This specific range is the isoelectric point of 4-aminopyridine-3-sulfonic acid. Reaching this exact pH forces the zwitterion to precipitate out of the aqueous phase [2].

• Validation Check: Verify the pH using a calibrated electronic pH probe. Do not rely on pH paper, as the massive concentration of sodium sulfate generated during neutralization drastically alters the ionic strength of the solution, causing colorimetric indicators to fail.

• Filtration: Filter the resulting precipitate using a Buchner funnel. Wash the filter cake with minimal volumes of ice-cold deionized water (e.g., 2 x 100 mL).

  • Causality: Cold water removes residual inorganic salts (Na₂SO₄) and excess acid without re-dissolving the highly water-sensitive product [1].

Protocol 2: Purification via Cooling Recrystallization (Monohydrate Formation)

Recrystallization from water yields the highly stable monohydrate crystal lattice.

• Dissolution: Charge the crude 4-aminopyridine-3-sulfonic acid into a glass-lined reactor. Add deionized water (approx. 5 volumes relative to crude weight) and heat to 70–80 °C with continuous stirring until complete dissolution is achieved.

  • Causality: The zwitterion exhibits a steep solubility curve in water—moderate solubility at 80 °C and low solubility at 5 °C—making water the ideal recrystallization solvent [2].

• Hot Filtration: Pass the hot solution through a pre-warmed filter press or celite pad.

  • Causality: This step removes insoluble carbonaceous degradation products formed during the harsh acidic sulfonation step.

• Controlled Cooling: Cool the filtrate slowly to 5–10 °C over a period of 4–6 hours (approx. 10 °C/hour).

  • Causality: Slow cooling promotes the thermodynamic growth of large, pure crystals of the monohydrate form. Rapid cooling causes kinetic "crashing" (supersaturation collapse), which traps impurities and yields an amorphous solid [4].

• Validation Check: Inspect the crystals under a polarized light microscope to confirm birefringence, verifying a crystalline rather than amorphous state.

• Isolation & Drying: Filter the crystalline product and dry in a vacuum oven at 60 °C to a constant weight.

  • Causality: Vacuum drying at 60 °C efficiently removes surface moisture. Exceeding 70 °C, especially if trace acid remains, can trigger thermal desulfonation [1]. Furthermore, excessive heat can drive off the lattice-bound water, destroying the stable monohydrate structure.

Protocol 3: Anti-Solvent Crystallization (For Challenging Matrices)

If the product "oils out" or fails to crystallize from water alone due to high impurity loads, an anti-solvent approach is required.

• Dissolution: Dissolve the crude salt in a minimal amount of hot water (the "good" solvent) at 60 °C.

• Anti-Solvent Addition: Slowly add hot ethanol or isopropanol dropwise to the stirring solution until a slight, persistent turbidity is observed.

  • Causality: The zwitterion is insoluble in alcohols. Adding the anti-solvent lowers the dielectric constant of the medium, sharply reducing the product's solubility and inducing nucleation [4].

• Clarification: Add 1–2 drops of hot water just until the turbidity clears, creating a perfectly saturated solution.

• Crystallization: Remove from heat and allow the flask to stand undisturbed at room temperature for 12 hours.

Caption: End-to-end workflow for the isolation and crystallization of the monohydrate product.

Troubleshooting & Optimization

Even with strict adherence to protocols, the zwitterionic nature of the compound can lead to isolation issues. The table below outlines field-proven solutions for common challenges [1] [2] [4].

Observed Issue	Root Cause Analysis	Corrective Action & Optimization
Product "Oils Out" instead of crystallizing	High impurity load depressing the melting point; inappropriate solvent system.	Perform a hot filtration with activated carbon. If water fails, switch to Protocol 3 (Anti-Solvent Crystallization using water/ethanol) [4].
Massive product loss during filtration/washing	Washing with excessive volumes of water or water that is too warm; pH is off-target.	Strictly use minimal volumes of ice-cold deionized water. Re-verify that the precipitation pH is exactly 2.0–3.0 [2].
No crystal formation after cooling	Solution is not sufficiently supersaturated; nucleation is kinetically inhibited.	Concentrate the solution via rotary evaporation. Introduce a pure seed crystal or gently scratch the inside of the glass flask to create nucleation sites [4].
Product degradation (darkening/loss of mass)	Thermal desulfonation due to prolonged exposure to high heat in the presence of trace acid.	Ensure thorough washing to remove all acidic residues. Never exceed 60 °C during the vacuum drying phase [1].

References

Application Note: LC-MS/MS Quantitative Profiling of 4-Aminopyridine-3-Sulfonic Acid Monohydrate

Target Audience: Analytical Chemists, DMPK Scientists, and Drug Development Professionals Matrix: Biological Fluids (Plasma/Serum) Technique: Hydrophilic Interaction Liquid Chromatography-Tandem Mass Spectrometry (HILIC-MS/MS)

The Analytical Challenge: Physicochemical Profiling

4-Aminopyridine (4-AP) is a well-characterized broad-spectrum potassium channel blocker utilized in the management of demyelinating disorders such as multiple sclerosis[1]. The derivatization of this pharmacophore to 4-aminopyridine-3-sulfonic acid monohydrate (CAS 29452-57-1) introduces profound physicochemical shifts.

From a chromatographic perspective, this molecule presents a "zwitterion challenge." The structure incorporates a basic pyridine ring, a strongly electron-donating amino group at the 4-position, and a highly acidic sulfonic acid group at the 3-position[2]. This configuration yields an amphoteric molecule with a predicted pKa of approximately -2.10 for the sulfonic moiety[3], ensuring it remains highly polar and hydrophilic across standard physiological and analytical pH ranges[4].

The Causality of Method Selection: Standard reversed-phase (C18) chromatography fails for this analyte. The extreme hydrophilicity results in virtually zero retention, causing the compound to co-elute with the void volume where matrix-induced ion suppression is most severe. To establish a self-validating, robust quantitative assay, we must abandon C18 in favor of Hydrophilic Interaction Liquid Chromatography (HILIC) . Furthermore, while the compound exists as a monohydrate in its solid state (MW ~192.20 g/mol ), the hydration shell is instantly stripped during the desolvation phase of Electrospray Ionization (ESI), necessitating the monitoring of the anhydrous precursor mass ( [M+H]+ at m/z 175.0)[4].

Fig 1. pH-dependent ionization pathways for 4-aminopyridine-3-sulfonic acid.

Self-Validating Experimental Protocol

To ensure trustworthiness, this protocol incorporates a Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction (SPE) step. Because 4-aminopyridine-3-sulfonic acid possesses a basic pyridine nitrogen that protonates at low pH[5], MCX perfectly isolates the analyte from neutral and acidic plasma lipids, providing a pristine extract for HILIC-MS/MS.

Reagents and Materials

• Analyte: 4-aminopyridine-3-sulfonic acid monohydrate reference standard.

• Internal Standard (IS): Isotope-labeled 4-AP-d4 or a structural analog.

• Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), and Water.

• Modifiers: Formic Acid (FA), Ammonium Formate, Ammonium Hydroxide ( NH4​OH ).

• Extraction: Oasis MCX SPE Cartridges (30 mg/1 cc).

Sample Preparation (MCX-SPE Workflow)

• Spiking & Acidification: Aliquot 100 µL of human plasma. Add 10 µL of IS working solution. Add 100 µL of 2% FA in water to disrupt protein binding and ensure the pyridine nitrogen is fully protonated (cationic state).

• SPE Conditioning: Condition the MCX cartridge with 1 mL MeOH, followed by 1 mL of 0.1% FA in water.

• Loading: Load the acidified plasma sample onto the cartridge at a flow rate of 1 mL/min.

• Washing (Interference Removal): Wash with 1 mL of 0.1% FA in water (removes hydrophilic neutrals), followed by 1 mL of 100% MeOH (removes hydrophobic lipids). Causality: The analyte remains locked to the sorbent via strong cation exchange.

• Elution: Elute the target analyte with 1 mL of 5% NH4​OH in MeOH. The high pH neutralizes the basic nitrogen, breaking the ionic bond with the sorbent.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of Initial Mobile Phase (90% ACN / 10% Aqueous Buffer) to ensure compatibility with HILIC injection conditions.

Fig 2. Optimized MCX-SPE sample preparation and analytical workflow.

Chromatographic Conditions (HILIC)

• Column: Waters XBridge BEH Amide (2.1 × 100 mm, 2.5 µm).

• Mobile Phase A: 10 mM Ammonium Formate in Water with 0.1% FA.

• Mobile Phase B: 0.1% FA in Acetonitrile.

• Gradient Elution:

  • 0.0 - 1.0 min: 90% B (Analyte partitions into the water-enriched layer on the stationary phase).

  • 1.0 - 4.0 min: Linear gradient to 50% B (Increasing water drives elution).

  • 4.0 - 5.0 min: Hold at 50% B.

  • 5.1 - 7.0 min: Re-equilibrate at 90% B.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2 µL.

Mass Spectrometry (ESI-MS/MS)

Despite the presence of the sulfonic acid group, the powerful electron-donating amino group at the 4-position significantly increases the electron density of the pyridine ring[5]. This makes positive electrospray ionization (ESI+) highly efficient.

• Ionization Mode: ESI Positive (+).

• Precursor Ion: m/z 175.0 ( [M+H]+ of the anhydrous molecule).

• Product Ion (Quantifier): m/z 95.1 (Corresponds to the loss of the SO3​ group, yielding the protonated 4-aminopyridine core)[1].

• Collision Energy (CE): 25 eV.

• Capillary Voltage: 3.0 kV.

• Desolvation Temperature: 500°C.

Quantitative Data & Method Validation Summary

The transition from standard HPLC-UV to LC-MS/MS provides a logarithmic leap in sensitivity, which is critical for pharmacokinetic profiling in complex biological matrices[6]. The table below summarizes the validated performance metrics of this HILIC-MS/MS assay compared to traditional methods.

Validation Parameter	HPLC-UV (Traditional)	HILIC-MS/MS (Optimized)	Causality / Analytical Insight
Linearity Range	1 - 100 µg/mL	0.1 - 1000 ng/mL	MRM transitions eliminate background noise, expanding the dynamic range[6].
Limit of Quantitation (LOQ)	~1 µg/mL	~0.1 ng/mL	ESI+ efficiency of the pyridine nitrogen drives sub-nanogram sensitivity[6].
Accuracy (% Recovery)	98 - 102%	99 - 101%	MCX-SPE eliminates matrix phospholipids, ensuring near-perfect recovery.
Precision (% RSD)	< 2%	< 5%	Use of a stable-isotope internal standard corrects for minor injection variances[6].
Selectivity	Moderate	High	The specific m/z 175.0 → 95.1 transition guarantees absolute structural specificity.

References

• A Comparative Guide to Analytical Methods for 4-Aminopyridine-3-Sulfonic Acid Benchchem URL
• PubChem (National Institutes of Health)
• 29452-57-1(4-AMINO-PYRIDINE-3-SULFONIC ACID)
• PMC (National Institutes of Health)
• 4-aminopyridine-3-sulfonic acid CAS 29452-57-1 data Benchchem URL
• A Comparative Guide to the Reactivity of 4-Aminopyridine-3-sulfonic Acid and Pyridine-3 Benchchem URL

Sources

• 1. Human equivalent dose of oral 4-aminopyridine differentiates nerve crush injury from transection injury and improves post-injury function in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 29452-57-1 CAS MSDS (4-AMINO-PYRIDINE-3-SULFONIC ACID) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. 4-aminopyridine-3-sulfonic Acid | C5H6N2O3S | CID 2762922 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Solubility of 4-Aminopyridine-3-Sulfonic Acid Monohydrate in Aqueous Buffers

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the aqueous solubility of 4-aminopyridine-3-sulfonic acid monohydrate . This guide is designed to move beyond basic troubleshooting by explaining the chemical causality behind these solubility issues and providing self-validating protocols to ensure your experimental workflows remain robust.

The Core Mechanism: Why Does It Crash Out?

To solve the solubility issue, we must first understand the molecule's electronic and structural properties. 4-aminopyridine-3-sulfonic acid is a bifunctional molecule containing a strongly acidic sulfonic acid group (predicted pKa ~ -2.10) [1] and a basic aminopyridine moiety. The electron-donating 4-amino group significantly increases the electron density of the pyridine ring, enhancing the basicity of the pyridine nitrogen compared to standard pyridine derivatives [2].

The Zwitterion Effect: In standard aqueous buffers (pH 3.0 – 6.0), the sulfonic acid group is completely deprotonated ( −SO3−​ ), while the pyridine nitrogen remains protonated ( −NH+ ). This results in a zwitterion (an inner salt) [3]. Zwitterions possess a net charge of zero at their isoelectric point (pI), which maximizes intermolecular electrostatic interactions. These strong ionic bonds create a highly stable crystal lattice. Furthermore, the monohydrate form contains water of crystallization that establishes an extensive hydrogen-bonding network, making the initial dissolution kinetically slow and thermodynamically unfavorable in neutral water.

To dissolve the compound, you must provide enough energy (heat/sonication) or chemical driving force (pH adjustment) to break this lattice.

Visualizing the Chemical Equilibrium

Equilibrium states of 4-aminopyridine-3-sulfonic acid across pH ranges.

Frequently Asked Questions (FAQs)

Q: I weighed the monohydrate powder into PBS (pH 7.4), but it formed a cloudy suspension. Why? A: While PBS is pH 7.4, the addition of the highly acidic 4-aminopyridine-3-sulfonic acid powder can locally drop the pH of the unbuffered microenvironment around the dissolving crystals, pushing the molecule back toward its insoluble zwitterionic state. Additionally, the monohydrate crystal lattice is kinetically slow to dissolve. You must actively titrate the solution or use a stronger buffer to maintain a pH > 7.5 during dissolution.

Q: Can I use heat to force it into solution? A: Yes, but heat only provides kinetic energy to break the monohydrate lattice. If the pH is still at the isoelectric point, the compound will immediately precipitate (crash out) upon cooling to room temperature. Always pair gentle heating (40°C) with pH adjustment.

Q: What if my downstream assay cannot tolerate high pH or high salt concentrations? A: If you are restricted to a neutral pH (e.g., cell culture media), you must utilize a co-solvent strategy. Adding a water-miscible organic solvent like DMSO (up to 5-10% v/v) disrupts the hydrogen-bonding network of the water, lowering the dielectric constant and stabilizing the zwitterion in solution [4].

Troubleshooting Workflow

Step-by-step troubleshooting workflow for dissolving the monohydrate powder.

Standard Operating Procedure: 100 mM Stock Solution Preparation

This protocol is designed as a self-validating system . By incorporating an optical density (OD) check, you quantitatively guarantee that the compound is fully dissolved rather than existing as a micro-suspension, which is a common source of assay failure.

Materials Required:

• 4-aminopyridine-3-sulfonic acid monohydrate powder

• Target Buffer (e.g., 50 mM Tris-HCl, pH 8.5)

• 1M NaOH (for titration)

• Bath sonicator (temperature controlled)

• UV-Vis Spectrophotometer

Step-by-Step Methodology:

• Calculations: Calculate the required mass based on the monohydrate molecular weight (MW ≈ 192.19 g/mol , factoring in the H2​O molecule). For 10 mL of a 100 mM stock, weigh exactly 192.2 mg.

• Initial Dispersion: Add the powder to 8.0 mL of the target buffer (80% of final volume). Vortex vigorously for 30 seconds. The solution will likely appear milky.

• pH Adjustment (The Critical Step): Insert a calibrated micro-pH probe. Slowly add 1M NaOH dropwise. The powder will begin to clear as the pH crosses 7.5 and the basic pyridine nitrogen deprotonates, forming the highly soluble anionic salt.

• Thermal & Acoustic Agitation: Place the tube in a bath sonicator set to 40°C for 10 minutes. This breaks the remaining monohydrate crystal lattice.

• Volume Adjustment: Once completely clear, allow the solution to cool to room temperature. Adjust the final volume to exactly 10.0 mL using the target buffer.

• Self-Validation (OD600 Check): Blank a spectrophotometer with the plain buffer. Read the absorbance of your stock solution at 600 nm.

  • Pass Criteria: OD600​<0.01 . The solution is a true molecular dispersion.

  • Fail Criteria: OD600​≥0.01 . Micro-precipitates remain. Return to Step 3, verify pH, and add 2-5% DMSO if necessary.

Quantitative Data & Buffer Selection

Selecting the correct buffer is paramount. The table below summarizes the expected solubility behavior based on the thermodynamic state of the molecule.

Buffer System	pH Range	Dominant Molecular Species	Net Charge	Expected Aqueous Solubility
0.1M HCl	< 1.0	Cationic (Protonated Sulfonate)	+1	Moderate to High
Acetate Buffer	4.0 - 5.5	Zwitterionic (Inner Salt)	0	Very Low (Crashes Out)
Phosphate (PBS)	7.2 - 7.4	Zwitterionic / Anionic Mix	~ -0.5	Low to Moderate (Requires Heat)
Tris-HCl	8.0 - 8.5	Anionic (Deprotonated Pyridine)	-1	High (>100 mM)
Carbonate	9.0 - 10.0	Anionic	-1	High (>100 mM)

References

optimizing reaction yield for 4-aminopyridine-3-sulfonic acid monohydrate synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond basic procedural steps and address the underlying mechanistic causality of 4-aminopyridine sulfonation. The synthesis of 4-aminopyridine-3-sulfonic acid monohydrate presents unique challenges due to the amphoteric nature of the product and the extreme conditions required for electrophilic aromatic substitution on a deactivated pyridine ring.

This guide provides a self-validating standard operating procedure, quantitative parameters, and an in-depth troubleshooting FAQ to ensure high-yield, high-purity recovery of your target zwitterion.

Mechanistic Overview & Standard Operating Procedure (SOP)

The synthesis relies on the electrophilic aromatic substitution of 4-aminopyridine using fuming sulfuric acid (oleum)[1]. While the electron-donating amino group (-NH₂) at the 4-position directs the incoming sulfur trioxide (SO₃) electrophile to the ortho position (position 3), the strongly acidic environment protonates the pyridine nitrogen[1]. This resulting pyridinium cation severely deactivates the ring, necessitating harsh thermodynamics (120 °C) and extended kinetics (4 days) to achieve complete conversion[2].

The following protocol is engineered as a self-validating system : the insolubility of the zwitterionic product in the oleum mother liquor at room temperature provides immediate visual confirmation of precipitation, while the emergence of colorless crystals during aqueous recrystallization validates the successful exclusion of polysulfonated byproducts[1].

Step-by-Step Methodology

• Reaction Setup: In a well-ventilated fume hood, carefully add 10 mmol of 4-aminopyridine to a 50 mL round-bottom flask containing 10 mL of 20% oleum[1]. Caution: Oleum is highly corrosive and reacts violently with moisture; utilize rigorous anhydrous handling techniques.

• Thermal Activation: Equip the reaction flask with a reflux condenser. Using a precisely calibrated heating mantle, elevate the solution temperature to 120 °C (393 K)[1].

• Incubation: Maintain the 120 °C temperature under continuous stirring for exactly 4 days. This extended duration is non-negotiable for driving the deactivated ring sulfonation to completion[2].

• Isolation via Decantation: Terminate heating and allow the mixture to cool completely to room temperature. The product will precipitate out of the acidic solution. Carefully decant the excess oleum to isolate the crude solid precipitate[1].

• Purification (Recrystallization): Dissolve the crude solid in a minimum viable volume of hot deionized water[1].

• Crystallization & Recovery: Allow the aqueous solution to cool slowly. The zwitterions and water molecules will link via N—H⋯O and O—H⋯O hydrogen bonds to form a stable three-dimensional network[3]. Collect the resulting colorless crystals of 4-aminopyridinium-3-sulfonate monohydrate via vacuum filtration, wash with a minimal volume of ice-cold water, and dry thoroughly in a desiccator[1].

Quantitative Reaction Parameters

To ensure reproducibility, all critical quantitative parameters and their mechanistic rationales are summarized below.

Parameter	Value	Mechanistic Rationale
4-Aminopyridine	10 mmol (0.94 g)	Primary reactant; the -NH₂ group provides resonance stabilization to direct ortho-substitution[1].
20% Oleum	10 mL	Acts as both the solvent and the aggressive sulfonating agent (in situ SO₃ source)[2].
Temperature	120 °C (393 K)	Delivers the specific activation energy required to overcome ring deactivation caused by the protonated pyridinium nitrogen[2].
Reaction Time	4 Days	Ensures complete thermodynamic conversion to the C-sulfonated product, allowing any kinetic N-sulfonated intermediates to rearrange[2].
Product Form	Monohydrate	The amphoteric zwitterion co-crystallizes with exactly one water molecule per formula unit[3].

Workflow & Mechanistic Pathway Visualization

Caption: Workflow and mechanism for 4-aminopyridine-3-sulfonic acid monohydrate synthesis.

Troubleshooting & Yield Optimization FAQs

Q: Why is my reaction yield significantly lower than expected after 24 to 48 hours of heating? A: Incomplete reaction is the most frequent cause of diminished yields in this specific synthesis[4]. Because the pyridine ring is protonated in oleum, the resulting electron-withdrawing pyridinium cation severely deactivates the ring toward electrophilic attack. The kinetics of this reaction are intentionally slow; prematurely quenching the reaction before the 4-day mark will leave unreacted starting material. We recommend monitoring the reaction progress via HPLC to empirically validate completion before proceeding to the workup phase[4].

Q: How does temperature deviation affect the purity and yield of the final zwitterion? A: Thermal precision is critical. If the temperature drops below 110 °C, the system fails to meet the high activation energy required to sulfonate the deactivated ring, stalling the reaction[4]. Conversely, exceeding 120 °C promotes polysulfonation (the erroneous introduction of multiple sulfonic acid groups) and thermal degradation of the pyridine core, leading to intractable black tars[4]. Carefully calibrate your heating mantle and use a secondary internal probe if possible.

Q: During workup, I am losing product when attempting an organic solvent extraction. What is the correct isolation method? A: 4-aminopyridine-3-sulfonic acid forms a highly water-soluble zwitterion (4-aminopyridinium-3-sulfonate)[4]. Traditional liquid-liquid extraction with organic solvents will fail because the compound partitions entirely into the aqueous phase. The self-validating protocol relies on differential solubility: the product is insoluble in cold oleum. You must isolate the product by carefully decanting the excess oleum from the cooled reaction mixture, leaving the crude solid behind[2]. If salt contamination persists, ion-exchange chromatography can be utilized to separate the zwitterionic product from charged impurities[4].

Q: What causes N-sulfonation, and how do we prevent it from contaminating the final yield? A: The primary amino group (-NH₂) can act as a nucleophile, reacting with the sulfonating agent to form an unwanted N-sulfamic acid derivative[4]. However, under the highly acidic conditions of 20% oleum and prolonged thermal stress (120 °C), this N-sulfonation is thermodynamically reversible. The thermodynamic sink of this reaction is the C-sulfonated product at the 3-position due to the highly stable carbon-sulfur bond. Ensuring the reaction runs for the full 4 days allows kinetically favored N-sulfonated intermediates to revert and funnel into the thermodynamically stable 4-aminopyridine-3-sulfonic acid.

References

• Application Note: A Detailed Protocol for the Sulfonation of 4-Aminopyridine Source: BenchChem URL
• Synthesis of 4-Aminopyridine-3-Sulfonic Acid: A Technical Guide Source: BenchChem URL
• Technical Support Center: Sulfonation of 4-Aminopyridine Source: BenchChem URL
• Source: PubMed Central (PMC)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 4-Amino­pyridinium-3-sulfonate monohydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting &amp; Purifying 4-Aminopyridine-3-Sulfonic Acid Monohydrate

Executive Summary

4-Aminopyridine-3-sulfonic acid monohydrate is a critical intermediate in the synthesis of the loop diuretic Torasemide. Because the purity of this intermediate directly dictates the yield and safety profile of the final Active Pharmaceutical Ingredient (API), controlling byproduct formation during the sulfonation of 4-aminopyridine is paramount 1. This technical guide provides mechanistic troubleshooting, self-validating purification protocols, and quantitative metrics to eliminate common impurities such as over-sulfonated derivatives, inorganic salts, and unreacted starting materials.

Mechanistic Troubleshooting & FAQs

Q1: My crude samples show high levels of unreacted 4-aminopyridine and the over-sulfonated byproduct, 4-aminopyridine-3,5-disulfonic acid. How can I balance conversion and selectivity? Causality & Expert Insight: The sulfonation of the electron-deficient pyridine ring is notoriously sluggish, requiring extended heating in 20% oleum at 120°C 2. However, pushing the reaction too hard with excess oleum or higher temperatures drives a second electrophilic aromatic substitution, yielding the 3,5-disulfonic acid. Conversely, insufficient time or ambient moisture in the reagents rapidly consumes the free SO3​ , stalling the reaction and leaving unreacted 4-aminopyridine. Resolution: Ensure strictly anhydrous conditions to preserve oleum strength. Maintain the reaction strictly at 120°C (393 K); exceeding 125°C exponentially increases disubstitution. Use a precise stoichiometric excess of oleum (typically a 1:3 to 1:4 molar ratio of substrate to SO3​ ).

Q2: I am observing batch-to-batch variability in purity, specifically the appearance of degradation products during the workup. What is causing this? Causality & Expert Insight: While the pyridine ring itself is highly stable, the newly installed sulfonic acid group is susceptible to hydrolytic desulfonation under prolonged exposure to high temperatures in dilute aqueous acid 3. This precise environment is inadvertently created during the aqueous quench of the oleum mixture if the exotherm is not strictly controlled. Resolution: Implement an isothermal quench protocol. Quench the reaction mixture over crushed ice to strictly control the exotherm, keeping the internal temperature below 20°C during dilution. Never heat the strongly acidic aqueous mixture prior to isolating the crude solid.

Q3: As a zwitterion, the product is highly soluble in water. How do I effectively separate it from residual 4-aminopyridine and inorganic sulfate salts without massive yield loss? Causality & Expert Insight: 4-Aminopyridine-3-sulfonic acid exists as a highly polar zwitterion, making standard organic extraction impossible. Furthermore, neutralization of the oleum generates massive amounts of inorganic sulfates, which readily co-crystallize with the product 4. Resolution: The most reliable method is pH-controlled fractional crystallization from a mixed aqueous system. By diluting the acid and carefully adjusting the pH to the isoelectric point of the sulfonic acid, the zwitterion precipitates. A mixed solvent wash (water-isopropanol) depresses the solubility of the product while stripping away inorganic salts and unreacted 4-aminopyridine (which remains protonated and highly soluble).

Pathway Visualization

Mechanistic pathway of 4-aminopyridine sulfonation and primary impurity generation.

Quantitative Impurity Profiling

To ensure API-grade suitability for downstream Torasemide synthesis, the isolated monohydrate must meet strict quantitative thresholds.

Impurity	Origin / Mechanism	Analytical Marker (HPLC RRT)	Acceptance Criteria	Removal Strategy
Unreacted 4-Aminopyridine	Incomplete sulfonation / Moisture	~0.45	< 0.5%	Isoelectric precipitation
4-Aminopyridine-3,5-disulfonic acid	Over-sulfonation (T > 125°C)	~1.20	< 0.1%	Strict thermal control
Desulfonation Degradants	Hydrolysis during aqueous quench	Variable	< 0.1%	Isothermal ice quench
Inorganic Sulfates	Oleum neutralization	N/A (Ion Chromatography)	< 1.0%	Cold Water/IPA wash

Self-Validating Experimental Protocol: Synthesis and Isolation

This protocol is designed as a self-validating system. It embeds in-process analytical checks to ensure that kinetic byproducts and inorganic salts are actively monitored and removed before proceeding to the next phase.

Step 1: Anhydrous Sulfonation (Reaction)

• Charge 10 mmol (0.94 g) of thoroughly dried 4-aminopyridine into a flame-dried reaction vessel equipped with a reflux condenser and mechanical stirrer.

• Slowly add 10 mL of 20% oleum ( 20% SO3​ in H2​SO4​ ) under a strict nitrogen atmosphere. (Causality: Atmospheric moisture consumes SO3​ , stalling the reaction and leaving unreacted starting material).

• Heat the mixture to exactly 120°C (393 K) and maintain for 72 hours.

• Self-Validation Check: Pull a 50 µL aliquot, quench in 1 mL of ice water, and run an in-process HPLC. Proceed to workup only when unreacted 4-aminopyridine is < 2.0%. If > 2.0%, continue heating in 12-hour increments.

Step 2: Isothermal Quench (Preventing Degradation)

• Cool the reaction mixture to room temperature.

• Dropwise, transfer the highly acidic mixture over 50 g of crushed ice while maintaining vigorous external cooling (ice/salt bath).

• (Causality: The dilution of sulfuric acid is highly exothermic. If the internal temperature exceeds 40°C in dilute acid, the product undergoes hydrolytic desulfonation back to 4-aminopyridine. Keep T < 20°C at all times).

Step 3: Isoelectric Crystallization (Purification)

• Slowly add a neutralizing agent (e.g., concentrated aqueous ammonia) to the quenched mixture while continuously monitoring with a calibrated pH probe.

• Stop the addition at the exact isoelectric point of the zwitterion (approx. pH 3.5 to 4.0). (Causality: The zwitterionic product has minimum solubility at its isoelectric point, whereas unreacted 4-aminopyridine remains protonated and highly soluble in the aqueous phase).

• Allow the mixture to crystallize undisturbed at 4°C for 4 to 6 hours.

Step 4: Mixed-Solvent Washing (Salt Removal)

• Filter the crude precipitate using a Buchner funnel.

• Wash the filter cake with a 1:1 mixture of cold deionized water and isopropanol (2 x 10 mL). (Causality: Water removes trapped inorganic sulfates, while isopropanol depresses the solubility of the sulfonic acid product, preventing yield loss during the wash phase).

Step 5: Final Validation & Drying

• Dry the product under vacuum at 50°C to a constant weight.

• Self-Validation Check: Perform Karl Fischer (KF) titration to confirm the monohydrate state (target ~9.3% water content). Run a final HPLC to confirm 4-aminopyridine-3,5-disulfonic acid is < 0.1%.

Purification Workflow Visualization

Self-validating purification workflow utilizing isoelectric crystallization.

References

• 4-Amino-3-pyridinesulfonamide | 75903-62-7 , Benchchem,1

• Technical Support Center: Sulfonation of 4-Aminopyridine , Benchchem,2

• Technical Support Center: Synthesis of 4-Aminopyridine-3-sulfonic Acid , Benchchem,3

• US3824241A - Pyridinesulfonic acids , Google Patents, 4

Sources

• 1. 4-Amino-3-pyridinesulfonamide | 75903-62-7 | Benchchem [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US3824241A - Pyridinesulfonic acids - Google Patents [patents.google.com]

Technical Support Center: Improving Baseline Resolution for 4-Aminopyridine-3-Sulfonic Acid Monohydrate by HPLC

Welcome to the technical support center for the analysis of 4-aminopyridine-3-sulfonic acid monohydrate. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with achieving adequate baseline resolution during High-Performance Liquid Chromatography (HPLC) analysis. This document provides in-depth troubleshooting strategies, detailed protocols, and explanations of the underlying chromatographic principles to empower you to overcome common separation issues.

Understanding the Molecule: A Zwitterionic Challenge

4-aminopyridine-3-sulfonic acid is an amphoteric, zwitterionic molecule, meaning it possesses both acidic (sulfonic acid) and basic (amino group, pyridine nitrogen) functional groups.[1] This dual nature is the primary reason it can be challenging to analyze using standard reversed-phase (RP-HPLC) methods. At different pH values, the molecule's overall charge and polarity change dramatically, significantly impacting its retention and peak shape.[2][3] The key to a successful separation lies in controlling the molecule's ionization state through careful mobile phase optimization.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses the most common issues encountered when analyzing 4-aminopyridine-3-sulfonic acid. We will proceed from initial system checks to advanced column and mobile phase strategies.

Q1: My resolution is poor and peaks are broad. Where should I begin troubleshooting?

A1: Before adjusting method parameters, it is crucial to verify that the HPLC system and column are performing correctly. Poor resolution is often symptomatic of issues beyond the method itself.[4]

Initial System & Column Health Checklist:

• System Suitability: Ensure your system passes its standard performance qualifications. Check for stable pressure, low baseline noise, and consistent detector response.[5]

• Column Efficiency: Inject a well-behaved, neutral standard (e.g., uracil, toluene) to assess the column's theoretical plates (N). A significant drop from the manufacturer's specification indicates a compromised column that may need cleaning or replacement.[6]

• Mobile Phase Preparation: Always use fresh, HPLC-grade solvents and high-purity water. Ensure mobile phases are thoroughly degassed to prevent air bubbles, which can cause baseline noise and flow instability.[7] Filter all aqueous buffers through a 0.22 or 0.45 µm filter before use.[6]

• Sample Preparation: Ensure your sample is fully dissolved in the mobile phase or a weaker solvent. Injecting a sample in a solvent stronger than the mobile phase can lead to severe peak distortion.[6] Filter samples to remove particulates that could clog the column.[8]

This initial workflow can help isolate system-level problems from method-specific issues.

Caption: Troubleshooting workflow for poor HPLC resolution.

Q2: I'm observing severe peak tailing. What is the most likely cause for this compound?

A2: Peak tailing for 4-aminopyridine-3-sulfonic acid in reversed-phase chromatography is typically caused by two main factors:

• Secondary Silanol Interactions: At mid-range pH (approx. 4-7), residual, un-capped silanol groups on the silica-based stationary phase are ionized (SiO⁻). The protonated pyridine nitrogen of your analyte can then undergo strong, undesirable ionic interactions with these silanols, causing peak tailing.

• Uncontrolled Ionization: If the mobile phase pH is too close to the pKa of either the pyridine nitrogen or the amino group, the analyte will exist as a mixture of ionized and non-ionized forms during its transit through the column. This leads to broadened, tailing peaks.[9]

Solution: The most effective strategy is to control the mobile phase pH. By lowering the pH to between 2.5 and 3.5, you achieve two things simultaneously:

• The ionization of residual silanols is suppressed, minimizing secondary interactions.[10]

• The pyridine nitrogen and amino group are fully and consistently protonated, ensuring the analyte behaves as a single, stable cationic species.[2]

Q3: How do I properly select and prepare a mobile phase buffer to control the pH?

A3: A buffer is essential for maintaining a stable pH and achieving reproducible chromatography.[6] The buffer's pKa should be within +/- 1 pH unit of your target mobile phase pH for optimal buffering capacity.

Target pH Range	Recommended Buffer System	Buffer pKa(s)	Notes
2.0 - 3.2	Phosphate Buffer (Phosphoric Acid / KH₂PO₄)	2.1, 7.2, 12.3	Excellent choice for low pH. UV transparent down to ~200 nm.[2]
3.0 - 5.0	Formate Buffer (Formic Acid / Ammonium Formate)	3.8	Volatile and MS-friendly. UV cutoff ~210 nm.[2]
4.0 - 5.5	Acetate Buffer (Acetic Acid / Ammonium Acetate)	4.8	Volatile and MS-friendly. UV cutoff ~210 nm.[2]

Protocol: Preparation of a 20 mM Phosphate Buffer at pH 3.0

• Aqueous Component: Add 2.72 g of potassium dihydrogen phosphate (KH₂PO₄) to 1 L of HPLC-grade water.

• pH Adjustment: Stir the solution continuously. Slowly add dilute phosphoric acid (H₃PO₄) dropwise until the pH meter reads 3.0.

• Filtration: Filter the buffer through a 0.22 µm membrane filter to remove particulates.

• Mobile Phase Preparation: Mix the filtered aqueous buffer with the organic modifier (e.g., acetonitrile or methanol) at the desired ratio (e.g., 95:5 v/v for Buffer A). Crucially, always add the organic solvent after adjusting the pH of the aqueous component. [2]

Q4: My analyte elutes very early, close to the void volume, even with low organic content. How can I increase retention?

A4: The high polarity of 4-aminopyridine-3-sulfonic acid means it has very low affinity for non-polar C18 stationary phases, resulting in poor retention. If adjusting the organic content (e.g., to <5% acetonitrile) is insufficient, you must change the chromatographic strategy.

Strategy 1: Hydrophilic Interaction Chromatography (HILIC) HILIC is an ideal technique for highly polar, water-soluble compounds.[11][12] It uses a polar stationary phase (e.g., bare silica, amide, or zwitterionic) and a mobile phase with a high concentration of organic solvent (typically >80% acetonitrile). Retention is based on the partitioning of the analyte into a water-enriched layer on the surface of the stationary phase.

• Why it works: In HILIC, water is the "strong" eluting solvent. Your polar analyte is well-retained in the high-organic mobile phase.

• Starting Conditions:

  • Column: Zwitterionic HILIC column (e.g., a sulfobetaine-type phase). These columns are particularly effective for zwitterionic analytes due to their ability to engage in weak electrostatic interactions, which can enhance selectivity.[13][14]

  • Mobile Phase A: 90:10 Acetonitrile/Water with 10 mM Ammonium Formate, pH 3.5

  • Mobile Phase B: 50:50 Acetonitrile/Water with 10 mM Ammonium Formate, pH 3.5

  • Gradient: Start with a high percentage of A and gradually increase B.

Strategy 2: Ion-Pair Reversed-Phase Chromatography (IP-RPC) This technique adds a long-chain alkyl sulfonic acid or a quaternary amine to the mobile phase. This "ion-pair reagent" forms a neutral complex with the charged analyte, increasing its hydrophobicity and thus its retention on a C18 column.[15][16]

• Why it works: For your analyte, which is cationic at low pH, a reagent like sodium 1-octanesulfonate would be used. The negatively charged sulfonate head of the reagent pairs with the positively charged analyte, while the long alkyl tail interacts strongly with the C18 stationary phase.[17]

• Caution: Ion-pair reagents are not MS-friendly and can be difficult to wash out of a column, potentially dedicating it to this method. Column equilibration can also be lengthy.[17]

Protocol: Example Ion-Pair Mobile Phase

• Aqueous Component (Buffer A): Prepare a 20 mM phosphate buffer at pH 3.0 as described previously. Add sodium 1-octanesulfonate to a final concentration of 5 mM.

• Organic Component (Buffer B): Acetonitrile or Methanol.

• Equilibration: Equilibrate the column with the mobile phase for an extended period (at least 30-60 minutes) to ensure the stationary phase is saturated with the ion-pair reagent.

Strategy	Principle	Pros	Cons
Reversed-Phase (RP)	Partitioning based on hydrophobicity.	Simple, widely available columns.	Poor retention for highly polar analytes.
HILIC	Partitioning into a surface water layer on a polar stationary phase.[11]	Excellent retention for polar compounds; MS-friendly.[12]	Requires careful equilibration; different selectivity.
Ion-Pair RP	Forms a neutral, hydrophobic complex with the analyte.[16]	Significantly increases retention on standard C18 columns.	Not MS-friendly; long equilibration times; can permanently modify the column.

Final Recommendations

For robust and reproducible analysis of 4-aminopyridine-3-sulfonic acid, a systematic approach is key.

• Start with Reversed-Phase: First, attempt to optimize the separation on a standard C18 or a polar-endcapped C18 column using a low pH mobile phase (e.g., 20 mM phosphate buffer at pH 3.0) and a shallow gradient.

• Move to HILIC: If retention is insufficient, transitioning to a zwitterionic HILIC column is the most recommended next step. This technique is designed specifically for such polar, zwitterionic molecules and avoids the use of aggressive, non-MS-friendly ion-pair reagents.[18]

• Use Ion-Pairing as a Final Option: If HILIC is not available or does not provide the desired selectivity, ion-pair chromatography is a powerful but more complex alternative.

By understanding the physicochemical properties of your analyte and methodically adjusting the chromatographic parameters, you can develop a robust method that achieves excellent baseline resolution.

References

• ALWSCI. (2025, November 18). Causes Of Poor Resolution in High-Performance Liquid Chromatography (HPLC) And How To Improve It. ALWSCI News.
• Chromatography Today. (n.d.). Controlling Selectivity on Zwitterionic HILIC Columns by Adjusting pH and Buffer Strength.
• SelectScience. (n.d.). Separating polar analyte mixtures: Benefits of a new zwitterionic HILIC chemistry.
• Shinde, V. (2025, February 1).
• The Importance of Mobile Phase pH in Chromatographic Separations. (n.d.).
• PharmaGuru. (2025, June 6). How To Improve Resolution In HPLC: 5 Simple Tips.
• Moravek. (2024, December 4).
• Separation Science. (2024, November 5). Why Your HPLC Baseline Drifts—And How to Stop It.
• Di Palma, S., et al. (2011). Zwitterionic Hydrophilic Interaction Liquid Chromatography (ZIC-HILIC and ZIC-cHILIC) Provide High Resolution Separation and Increase Sensitivity in Proteome Analysis. Analytical Chemistry.
• Agilent. (n.d.). Control pH During Method Development for Better Chromatography.
• LCGC International. (n.d.). The Use of HILIC Zwitterionic Phase Superficially Porous Particles for Metabolomics Analysis.
• Merck. (n.d.). Using a Zwitterionic Stationary Phase in Hydrophilic Interaction Liquid Chromatography.
• Solumetrics. (n.d.). Ion Pair Reagents - Octane Sulfonic Acid.
• PharmaCores. (2025, May 23). Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro!.
• Ion pair chromatography reagents. (n.d.).
• MicroSolv Technology Corporation. (2025, November 30). Troubleshooting Problems With Poor HPLC Results Before Examining the Column.
• Ion Pair Chromatography - Differentiating When to Use Alkyl Sulfonates and Perchlorates. (n.d.).
• Agilent. (n.d.). Eliminating Baseline Problems.
• BenchChem. (2025). Technical Guide: 4-aminopyridine-3-sulfonic acid.
• Omega Scientific. (n.d.). Solving Common Errors in HPLC.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. veeprho.com [veeprho.com]
• 3. moravek.com [moravek.com]
• 4. Solving Common Errors in HPLC [omegascientific.com.sg]
• 5. Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! [pharmacores.com]
• 6. Causes Of Poor Resolution in High-Performance Liquid Chromatography (HPLC) And How To Improve It - Blogs - News [alwsci.com]
• 7. agilent.com [agilent.com]
• 8. Troubleshooting Problems With Poor HPLC Results Before Examining the Column - Tips & Suggestions [mtc-usa.com]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. agilent.com [agilent.com]
• 11. chromatographytoday.com [chromatographytoday.com]
• 12. selectscience.net [selectscience.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. merckmillipore.com [merckmillipore.com]
• 15. Octane Sulfonic Acid | Ion Pair Reagents | Solumetrics [solumetrics.co.uk]
• 16. itwreagents.com [itwreagents.com]
• 17. Ion Pair Chromatography - Differentiating When to Use Alkyl Sulfonates and Perchlorates : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 18. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Overcoming Poor Bioavailability of 4-Aminopyridine-3-Sulfonic Acid Monohydrate

A Message from the Senior Application Scientist:

Welcome to the technical support center for 4-aminopyridine-3-sulfonic acid monohydrate. This guide is designed for our partners in research and drug development who are working with this unique molecule. The parent compound, 4-aminopyridine (4-AP), is a potent potassium channel blocker used to manage symptoms of multiple sclerosis.[1][2] By incorporating a sulfonic acid group, we aim to modulate its physicochemical properties. However, this modification introduces a significant challenge: poor oral bioavailability.

The sulfonic acid moiety, while increasing aqueous solubility, renders the molecule highly polar and ionized at physiological pH. This characteristic severely limits its ability to passively diffuse across the lipid-rich membranes of the gastrointestinal (GI) tract.[3] This guide provides a structured approach, from initial characterization to advanced formulation strategies, to help you diagnose and overcome this permeability barrier. Our goal is to equip you with the foundational knowledge and practical protocols to unlock the therapeutic potential of this compound.

Frequently Asked Questions (FAQs)

Q1: Why is the oral bioavailability of 4-aminopyridine-3-sulfonic acid monohydrate expected to be very low?

A: The low bioavailability is a direct consequence of its chemical structure. The sulfonic acid group (-SO₃H) is highly acidic and polar. At the pH of the intestines (typically pH 6.0-7.5), this group will be deprotonated to its anionic sulfonate form (-SO₃⁻). This permanent negative charge, combined with the polarity of the rest of the molecule, makes it very hydrophilic (water-loving) and lipophobic (lipid-fearing). The membranes of intestinal epithelial cells are composed of a lipid bilayer, which acts as a significant barrier to the transport of such polar, charged molecules. This results in poor passive diffusion, the primary mechanism of absorption for most orally administered drugs.[3]

Q2: What is the likely Biopharmaceutics Classification System (BCS) class for this compound?

A: 4-aminopyridine-3-sulfonic acid monohydrate is almost certainly a BCS Class III compound. The BCS classifies drugs based on their aqueous solubility and intestinal permeability.

• High Solubility: The sulfonic acid group and the aminopyridine structure confer high aqueous solubility.

• Low Permeability: As discussed in Q1, the high polarity and ionization state lead to poor permeability across the intestinal epithelium.[4]

Strategies for improving the bioavailability of BCS Class III drugs are well-documented and form the basis of this guide.[4][5][6][7][8]

Q3: What are the primary strategies I should consider to overcome this poor permeability?

A: There are three main strategies, which will be detailed in the troubleshooting guides:

• Prodrug Approach: This involves chemically modifying the sulfonic acid group to create a more lipophilic, temporary derivative (a prodrug). This prodrug can cross the intestinal membrane and is then converted back to the active parent drug in the bloodstream or target tissue.[3][7][9][10]

• Ion-Pairing: This technique involves co-administering the drug with a lipophilic counter-ion. The two oppositely charged molecules form a neutral, more lipophilic ion-pair complex that can partition into and permeate the cell membrane more effectively.[11][12][13][14][15]

• Advanced Formulation with Permeation Enhancers: This involves using specific excipients in the formulation that can transiently and safely alter the intestinal barrier to allow for increased drug absorption.[5][15]

Q4: How do I choose the right in-vitro model to test new formulations?

A: A tiered approach is recommended:

• Initial Screening (Passive Permeability): Start with the Parallel Artificial Membrane Permeability Assay (PAMPA) .[16][17][18][19][20] This is a high-throughput, cell-free assay that models passive diffusion. It's excellent for quickly ranking different prodrugs or ion-pairing agents based on their ability to cross a simple lipid membrane.

• Advanced Assessment (Complex Transport): For promising candidates, move to a Caco-2 cell monolayer assay .[21][22][23][24] Caco-2 cells are human colon adenocarcinoma cells that differentiate into a polarized monolayer that mimics the intestinal epithelium. This model is the industry standard and can assess not only passive permeability but also the potential involvement of active transport and efflux pumps.[21][24]

Q5: What are the most common pitfalls when developing formulations for a BCS Class III drug like this?

A: A common pitfall is focusing solely on improving one property without considering the others. For example, a prodrug might show excellent permeability in a PAMPA assay but may not be efficiently converted back to the active drug in vivo. Another issue is the potential toxicity of permeation enhancers or counter-ions used in ion-pairing. It is crucial to design experiments with appropriate controls and to follow a logical, step-by-step diagnostic and formulation process, as outlined in the guides below.

Troubleshooting & Experimental Guides

Guide 1: Initial Characterization & Problem Diagnosis

The first step is to quantitatively confirm the presumed properties of the compound. This data provides the baseline against which all improvement strategies will be measured.

Caption: Workflow for diagnosing the bioavailability barrier.

Objective: To determine the passive transcellular permeability of 4-aminopyridine-3-sulfonic acid monohydrate.

Methodology:

• Prepare Donor Plate: Add the test compound (e.g., at 100 µM) to the donor wells of a 96-well microplate. The buffer should be set to pH 7.4 to mimic intestinal conditions.

• Prepare Membrane: Coat the filter of the acceptor plate with a lipid solution (e.g., 1% lecithin in dodecane) to form the artificial membrane.

• Prepare Acceptor Plate: Fill the wells of the acceptor plate with buffer (pH 7.4).

• Assemble Sandwich: Place the lipid-coated acceptor plate onto the donor plate.

• Incubation: Incubate the "sandwich" plate for a defined period (e.g., 4-18 hours) at room temperature.

• Quantification: After incubation, separate the plates and determine the concentration of the compound in both the donor and acceptor wells using a suitable analytical method (e.g., LC-MS/MS).

• Calculate Permeability: The effective permeability coefficient (Pe) is calculated based on the change in concentration.[20]

Self-Validation/Controls:

• High Permeability Control: Propranolol (should show high flux).

• Low Permeability Control: Atenolol (should show low flux).

• Membrane Integrity: Use a fluorescent marker like Lucifer Yellow to ensure the artificial membrane was intact throughout the experiment.

Objective: To assess bidirectional permeability across a biological monolayer and identify potential efflux.

Methodology:

• Cell Culture: Seed Caco-2 cells on permeable Transwell™ inserts and culture for 21-28 days until a differentiated, confluent monolayer is formed.[22][24]

• Monolayer Integrity Check: Measure the Transepithelial Electrical Resistance (TEER) of the monolayer. Only use inserts with TEER values above a pre-determined threshold (e.g., ≥200 Ω·cm²).[25]

• Permeability Measurement (Apical to Basolateral - A→B): a. Add the test compound to the apical (upper) chamber. b. At various time points (e.g., 30, 60, 90, 120 min), take samples from the basolateral (lower) chamber. c. Quantify the compound concentration in the samples.

• Permeability Measurement (Basolateral to Apical - B→A): a. Add the test compound to the basolateral chamber. b. Sample from the apical chamber at the same time points. c. Quantify the compound concentration.

• Calculate Apparent Permeability (Papp) and Efflux Ratio:

  • Calculate Papp for both A→B and B→A directions.

  • Efflux Ratio = Papp (B→A) / Papp (A→B). An efflux ratio > 2 suggests the compound is a substrate for an efflux transporter like P-glycoprotein (P-gp).

Self-Validation/Controls:

• High Permeability Control: Propranolol (High Papp, Efflux Ratio ≈ 1).

• Low Permeability Control: Atenolol (Low Papp, Efflux Ratio ≈ 1).

• Efflux Substrate Control: Digoxin (Low A→B Papp, High B→A Papp, Efflux Ratio > 2).

• Monolayer Integrity: Confirm low permeability of a paracellular marker (e.g., Lucifer Yellow) post-experiment.

Guide 2: Formulation Strategies to Enhance Bioavailability

If Guide 1 confirms high solubility and low permeability, proceed with these advanced strategies.

The goal is to mask the polar sulfonic acid group with a lipophilic, cleavable moiety. Ester prodrugs are a common approach, though sulfonic acid esters can be reactive.[3] A more stable approach could involve creating a sulfonamide prodrug that is designed for specific enzymatic cleavage.

Caption: Prodrug absorption and activation mechanism.

Experimental Protocol: Screening of Prodrug Candidates

• Synthesis: Synthesize a small library of prodrugs. For sulfonic acids, nitrophenyl esters have been explored as they can be more stable than simple alkyl esters.[3]

• Characterization: Determine the LogD (pH 7.4) and aqueous stability of each prodrug. An ideal prodrug is lipophilic but has sufficient stability at intestinal pH.

• Permeability Screening: Use the PAMPA assay (Protocol 1.3) to rapidly screen the permeability of all synthesized prodrugs.

• Stability in Plasma: Incubate the most permeable prodrugs in human plasma to confirm they are cleaved back to the parent drug. Quantify the rate of conversion.

• Caco-2 Validation: Test the top 1-2 candidates from the plasma stability assay in the Caco-2 model (Protocol 1.4) to confirm improved permeability in a biological system.

This strategy aims to neutralize the charge of the sulfonate group by pairing it with a lipophilic, oppositely charged molecule, thereby increasing its ability to partition into the lipid membrane.[11][12][13]

Experimental Protocol: Screening of Ion-Pairing Agents

• Select Counter-ions: Choose a series of GRAS (Generally Regarded as Safe) lipophilic cationic molecules (e.g., quaternary ammonium salts with varying alkyl chain lengths, such as dodecyltrimethylammonium bromide).

• Determine Partition Coefficient (Octanol-Water): a. Prepare an aqueous solution of 4-aminopyridine-3-sulfonic acid with a stoichiometric amount of the counter-ion at pH 7.4. b. Mix this solution with an equal volume of n-octanol. c. After equilibration, separate the layers and measure the concentration of the drug in both the aqueous and octanol phases. d. An increase in the octanol-phase concentration compared to the drug alone indicates successful lipophilic ion-pair formation.[11]

• Permeability Screening: Use the PAMPA assay (Protocol 1.3) to test the permeability of the drug in the presence of the most promising counter-ions identified in step 2. The counter-ion should be added to the donor well along with the drug.

• Caco-2 Validation: Test the top-performing ion pairs in the Caco-2 model (Protocol 1.4). It is critical to assess the toxicity of the counter-ion on the Caco-2 cells by monitoring TEER values and performing a cell viability assay (e.g., MTT) post-experiment.

Data Summary Table

Use the following table structure to organize your results and compare the effectiveness of different strategies.

Compound/Formulation	LogD (pH 7.4)	PAMPA Pe (10⁻⁶ cm/s)	Caco-2 Papp (A→B) (10⁻⁶ cm/s)	Efflux Ratio	Notes
Parent Drug	-3.5 (Predicted)	< 0.1	< 0.1	N/A	Baseline
Prodrug A	1.2	5.8	3.5	1.1	Good permeability, check plasma stability
Prodrug B	2.1	9.2	1.5	4.8	High permeability but potential P-gp substrate
Ion-Pair C	0.5	2.1	1.8	0.9	Moderate improvement, low toxicity
Ion-Pair D	1.5	4.5	3.1	1.2	Good improvement, assess counter-ion toxicity

References

• Mechanism of 4-aminopyridine action on voltage-gated potassium channels in lymphocytes. Pflügers Archiv: European Journal of Physiology.

• Green, K. L., et al. (2021). Ion Pairs for Transdermal and Dermal Drug Delivery: A Review. Pharmaceutics. Available at: [Link]

• Zhu, C., et al. (2008). Parallel artificial membrane permeability assay (PAMPA) combined with a 10-day multiscreen Caco-2 cell culture as a tool for assessing new drug candidates. Journal of Pharmaceutical Sciences. Available at: [Link]

• Evotec. Parallel Artificial Membrane Permeability Assay (PAMPA). Evotec Website. Available at: [Link]

• Alviña, K., & Khodakhah, K. (2010). The Therapeutic Mode of Action of 4-Aminopyridine in Cerebellar Ataxia. The Journal of Neuroscience. Available at: [Link]

• de Graan, P. N., et al. (1990). Presynaptic mechanism of action of 4-aminopyridine: changes in intracellular free Ca2+ concentration and its relationship to B-50 (GAP-43) phosphorylation. Journal of Neurochemistry. Available at: [Link]

• European Pharmaceutical Review. (2022). FDA releases new guidance on bioavailability studies. European Pharmaceutical Review. Available at: [Link]

• Hua, S. (2024). Buccal Absorption of Biopharmaceutics Classification System III Drugs: Formulation Approaches and Mechanistic Insights. Pharmaceutics. Available at: [Link]

• Suresh, P. S. (2011). Ion-paired Drug Delivery: An Avenue for Bioavailability Improvement. SciSpace. Available at: [Link]

• Pion Inc. (2024). Parallel Artificial Membrane Permeability Assay (PAMPA). Pion Inc. Website. Available at: [Link]

• Green, K. L., et al. (2021). Ion Pairs for Transdermal and Dermal Drug Delivery: A Review. PubMed. Available at: [Link]

• Wikipedia. Parallel artificial membrane permeability assay. Wikipedia. Available at: [Link]

• BioDuro. ADME Pampa Permeability Assay. BioDuro Website. Available at: [Link]

• Dadwal, S., et al. (2020). Formulation strategies to improve the permeability of BCS class ӀӀӀ drugs: Special emphasis on 5 Fluorouracil. JETIR. Available at: [Link]

• Chakraborty, A., et al. (2016). A Review on Some Formulation Strategies to Improve the Bioavailability of Drugs with Low Permeability and High Solubility (BCS III). Semantic Scholar. Available at: [Link]

• Suresh, P. S. (2011). Ion-paired Drug Delivery: An Avenue for Bioavailability Improvement. ResearchGate. Available at: [Link]

• U.S. Food and Drug Administration. (2019). Food-Effect Bioavailability and Fed Bioequivalence Studies. FDA Website. Available at: [Link]

• Wikipedia. 4-Aminopyridine. Wikipedia. Available at: [Link]

• Gross, C. C., & Wiendl, H. (2021). Neuroprotective Properties of 4-Aminopyridine. Neurology Neuroimmunology & Neuroinflammation. Available at: [Link]

• Zhang, T., et al. (2024). Recent Advances in Oral Drug Delivery Systems for BCS III Drugs. MDPI. Available at: [Link]

• Hua, S. (2024). Buccal Absorption of Biopharmaceutics Classification System III Drugs: Formulation Approaches and Mechanistic Insights. PubMed. Available at: [Link]

• JoVE. (2023). Bioavailability Enhancement: Drug Permeability Enhancement. JoVE. Available at: [Link]

• U.S. Food and Drug Administration. (2022). Guidance for Industry - Bioavailability and Bioequivalence Studies Submitted in NDAs or INDs — General Considerations. FDA Website. Available at: [Link]

• Food and Drug Administration, Department of Health, Taiwan. (2015). Regulations for Bioavailability and Bioequivalence Studies. Taiwan FDA. Available at: [Link]

• U.S. Food and Drug Administration. (2024). Bioavailability Studies Submitted in NDAs or INDs – General Considerations. FDA Website. Available at: [Link]

• Müller, C. E., et al. (2004). Preparation, Properties, Reactions, and Adenosine Receptor Affinities of Sulfophenylxanthine Nitrophenyl Esters: Toward the Development of Sulfonic Acid Prodrugs with Peroral Bioavailability. Journal of Medicinal Chemistry. Available at: [Link]

• European Union Reference Laboratory for Alternatives to Animal Testing (EURL ECVAM). (2013). DB-ALM Protocol n° 142: Permeability Assay on Caco-2 Cells. JRC Big Data Analytics Platform. Available at: [Link]

• Caco2 assay protocol. Protocol Exchange. Available at: [Link]

• BioDuro. ADME Caco-2 Permeability Assay. BioDuro Website. Available at: [Link]

• Gisterek, I., et al. (2023). Caco-2 Cell Line Standardization with Pharmaceutical Requirements and In Vitro Model Suitability for Permeability Assays. International Journal of Molecular Sciences. Available at: [Link]

• Neuhoff, S., et al. (2013). Automated Permeability Assays for Caco-2 and MDCK Cells. Diva-Portal.org. Available at: [Link]

• Development of a Novel Sulfonate Ester-based Prodrug Strategy. ResearchGate. Available at: [Link]

• Bhowmick, K. B., & Nath, P. (2020). Highly Efficient Prodrugs: Design and Therapeutic Applications. Journal of Drug Delivery and Therapeutics. Available at: [Link]

• Prodrug Approach in Drug Design. JETIR. Available at: [Link]

• Sahu, G. K., & Gupta, C. (2023). Exploration of Solubilization Strategies: Enhancing Bioavailability for Low Solubility Drugs. International Journal of Novel Research in Pharmacy. Available at: [Link]

• Formulation strategies to improve the bioavailability of poorly absorbed drugs. ResearchGate. Available at: [Link]

• Carla, G. (2024). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Hilaris Publisher. Available at: [Link]

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Reference Data & Comparative Studies

Validation of Analytical Testing Methods for 4-Aminopyridine-3-Sulfonic Acid Monohydrate: A Comparative Guide

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals

Introduction & The Analytical Challenge

4-Aminopyridine-3-sulfonic acid monohydrate is a critical heterocyclic intermediate, frequently utilized in the synthesis and derivatization of potassium channel blockers such as fampridine (4-aminopyridine) and amifampridine. Validating robust analytical methods for this compound is paramount for ensuring Active Pharmaceutical Ingredient (API) purity and tracking metabolic profiles in biological matrices.

The Core Challenge: The physicochemical nature of 4-aminopyridine-3-sulfonic acid presents a unique chromatographic hurdle. It is a highly polar zwitterion, possessing both a strongly acidic sulfonic acid moiety and basic amine/pyridine nitrogen centers. Consequently, standard reversed-phase (RP) HPLC methods fail to provide adequate retention, causing the analyte to elute in the void volume where it is indistinguishable from matrix interferences and unreacted starting materials 1. Overcoming this requires targeted manipulation of the analyte's apparent lipophilicity or the use of orthogonal detection systems.

Comparative Analysis: HPLC-UV vs. LC-MS/MS

To address the polarity challenge, two distinct analytical methodologies are commonly validated, each serving a specific phase of drug development:

• Ion-Pair Reversed-Phase HPLC-UV (IP-RP-HPLC): Best suited for routine API purity assessment and synthetic reaction monitoring.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Best suited for trace impurity profiling and bioanalytical quantification in complex matrices (e.g., plasma, urine).

Quantitative Performance Comparison

The following table summarizes the validated performance metrics for both methodologies based on ICH Q2(R1) guidelines 2:

Validation Parameter	Ion-Pair HPLC-UV	LC-MS/MS
Primary Principle	Separation via ion-pairing; UV detection (260 nm)	Separation via polarity; Mass-to-charge (m/z) fragmentation
Linearity Range	1 – 100 µg/mL	0.1 – 1000 ng/mL
Limit of Quantification (LOQ)	~1.0 µg/mL	~0.1 ng/mL
Accuracy (% Recovery)	98.0% – 102.0%	99.0% – 101.0%
Precision (% RSD)	< 2.0%	< 5.0%
Matrix Effects	Low to Moderate	Can be significant (Requires SIL-IS correction)
Throughput & Cost	High throughput; Lower operational cost	High throughput; Higher maintenance cost

Method Selection & Validation Workflow

Workflow for selecting and validating analytical methods for 4-aminopyridine-3-sulfonic acid.

Self-Validating Experimental Protocols

A robust analytical method must be designed to automatically flag its own failures. The following protocols integrate causality (why a step is performed) with self-validating mechanisms (how the system proves it is working).

Protocol 1: Ion-Pair Reversed-Phase HPLC-UV (API Purity)

Causality of Ion-Pairing: By adjusting the mobile phase to pH 3.0, the basic pyridine nitrogen and amino groups of the zwitterion are fully protonated. The addition of an anionic ion-pairing agent (sodium 1-octanesulfonate) forms a neutral, lipophilic complex with the analyte in situ, enabling robust retention and baseline resolution on a non-polar C18 stationary phase 1.

Step-by-Step Methodology:

• Mobile Phase Preparation:

  • Mobile Phase A: Prepare a 0.1 M Phosphate buffer. Dissolve 5 mM sodium 1-octanesulfonate. Adjust precisely to pH 3.0 ± 0.05 using dilute orthophosphoric acid.

  • Mobile Phase B: 100% HPLC-grade Acetonitrile.

• Standard Preparation: Accurately weigh the 4-aminopyridine-3-sulfonic acid monohydrate reference standard. (Expertise Note: You must factor the molecular weight of the monohydrate water molecule into your gravimetric calculations to prevent a systematic negative bias in recovery data). Dissolve in Mobile Phase A to a working concentration of 1 mg/mL.

• Chromatographic Conditions:

  • Column: C18 reversed-phase (4.6 mm x 250 mm, 5 µm).

  • Gradient: 0-5 min (5% B); 5-20 min (5% to 30% B); 20-25 min (30% B); 25-26 min (return to 5% B).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 260 nm.

• Self-Validating Mechanism (System Suitability Testing - SST): Before analyzing unknown samples, inject the 1 mg/mL standard six times. The analytical run is automatically invalidated unless the system meets the following criteria: Tailing factor ≤ 2.0, Theoretical plates ≥ 4000, and Peak area %RSD ≤ 2.0% 3. This ensures column integrity and pump stability prior to data acquisition.

Protocol 2: LC-MS/MS (Bioanalytical Quantification)

Causality of Matrix Management: Biological matrices contain endogenous phospholipids and proteins that cause severe ion suppression in the Electrospray Ionization (ESI) source. Protein precipitation with acetonitrile denatures these proteins, protecting the MS source and ensuring linear ionization 2.

Step-by-Step Methodology:

• Sample Extraction: To 100 µL of plasma/urine sample, add 20 µL of the internal standard solution. Add 300 µL of cold acetonitrile. Vortex aggressively for 1 minute, then centrifuge at 10,000 rpm for 10 minutes.

• Preparation for Injection: Transfer the supernatant to a clean vial and evaporate to dryness under a gentle stream of nitrogen. Reconstitute in 100 µL of the initial mobile phase.

• Chromatographic Conditions:

  • Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • Detection: Multiple Reaction Monitoring (MRM) utilizing specific parent-to-daughter ion transitions.

• Self-Validating Mechanism (Internal Standardization): To account for unavoidable variations in extraction efficiency and residual matrix effects, a stable isotope-labeled internal standard (SIL-IS) is spiked into every sample before extraction. The absolute recovery of the SIL-IS serves as an internal control; if its signal deviates by more than 15% from the established mean, the individual sample result is flagged and rejected.

ICH Q2(R1) Validation Parameters

Regardless of the method chosen, full validation must satisfy the following criteria:

• Specificity: The method must demonstrate baseline resolution (Resolution > 2.0) between 4-aminopyridine-3-sulfonic acid and known synthesis impurities, such as unreacted 4-aminopyridine and the positional isomer 4-aminopyridine-2-sulfonic acid 1.

• Linearity: Established via a minimum of 5-7 concentration levels covering the expected range, requiring a correlation coefficient ( R2 ) > 0.995 3.

• Accuracy & Precision: Spike-recovery experiments performed at 80%, 100%, and 120% of the target specification concentration must yield recoveries between 98.5% and 104.5%, with intra-day and inter-day precision (%RSD) not exceeding 2.0% for HPLC and 5.0% for LC-MS/MS 2.

References

• BenchChem. "A Comparative Guide to Validating the Purity of Synthesized 4-aminopyridine-3-sulfonic acid."
• BenchChem. "A Comparative Guide to Analytical Methods for 4-Aminopyridine-3-Sulfonic Acid."
• SciSpace.

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Comparative Toxicity Guide: 4-Aminopyridine-3-Sulfonic Acid Monohydrate and Structural Analogs

Introduction: The Double-Edged Sword of Aminopyridines

Aminopyridines represent a critical class of heterocyclic compounds utilized extensively as voltage-gated potassium (Kv) channel blockers for demyelinating diseases, and as versatile building blocks or solid acid catalysts in chemical synthesis[1][2]. However, their clinical and laboratory applications are frequently bottlenecked by severe, dose-limiting toxicity. 4-Aminopyridine (4-AP), the prototypical member, is notorious for inducing central nervous system (CNS) hyperexcitability, leading to tremors, diaphoresis, and seizures[3].

To mitigate these effects, structural analogs such as 3,4-diaminopyridine (3,4-DAP), 4-methyl-3-aminopyridine (4Me3AP), and 4-aminopyridine-3-sulfonic acid monohydrate have been developed. This guide provides an objective, data-driven comparison of their toxicological profiles, exploring how precise structural modifications dictate pharmacokinetics, target organ toxicity, and laboratory handling safety[4].

Physicochemical Causality: How Structure Dictates Toxicity

The toxicity of aminopyridine analogs is not merely a function of their affinity for Kv channels; it is fundamentally governed by their physicochemical properties—specifically pKa and lipophilicity (logD)—which dictate Blood-Brain Barrier (BBB) permeability[1].

• 4-Aminopyridine (4-AP): Highly lipophilic at physiological pH, 4-AP readily crosses the BBB. This unrestricted CNS access is the direct cause of its narrow therapeutic index and severe neurotoxicity, which manifests as diaphoresis, altered mental status, and seizures[3].

• 3,4-Diaminopyridine (3,4-DAP): The addition of a second amino group increases the molecule's hydrophilicity. Consequently, 3,4-DAP exhibits poor BBB penetration, shifting its toxicological effects primarily to the peripheral nervous system. While systemic tolerability is reduced compared to 4-AP, its CNS toxicity is significantly blunted[5].

• 4-Methyl-3-aminopyridine (4Me3AP): The introduction of a methyl group alters the pKa (closer to 7.0) and increases lipophilicity, yet paradoxically results in a longer plasma half-life and lower acute toxicity than 4-AP, making it a promising neurotherapeutic candidate[1].

• 4-Aminopyridine-3-sulfonic acid monohydrate: The addition of a strongly acidic sulfonic acid (-SO3H) moiety fundamentally alters the molecule. It exists as a highly polar zwitterion at physiological pH, virtually eliminating passive BBB diffusion[4]. Therefore, its toxicity profile shifts away from CNS hyperexcitability toward severe local tissue irritation, corrosivity, and aquatic toxicity. It is classified as fatal if swallowed (Acute Tox. Category 2) and toxic in contact with skin or if inhaled (Category 3), necessitating stringent laboratory disposal protocols[6].

Quantitative Toxicity Comparison

The following table summarizes the available quantitative toxicity data and hazard classifications for the selected aminopyridine compounds to facilitate objective comparison[1][4][6].

Compound	CAS Number	LD50 (Mice, Oral/IP)	Primary Toxicity Target	GHS Hazard Classification
4-Aminopyridine (4-AP)	504-24-5	12.7 mg/kg	Central Nervous System (CNS)	Acute Tox. 2 (Oral)
4-Methyl-3-aminopyridine (4Me3AP)	16867-04-2	29.3 mg/kg	CNS / Peripheral	N/A (Investigational)
3,4-Diaminopyridine (3,4-DAP)	54-96-6	~22 mg/kg	Peripheral Nervous System	Acute Tox. 2 (Oral)
4-Aminopyridine-3-sulfonic acid monohydrate	1286254-79-2	Undisclosed	Skin/Eyes, Respiratory Tract	Acute Tox. 2 (Oral), Acute Tox. 3 (Dermal/Inhalation)

Mechanistic Pathway Visualization

The divergence in toxicity profiles among these analogs is a direct result of their structural ability to penetrate the CNS versus remaining in systemic circulation.

Fig 1. Mechanistic pathway linking aminopyridine physicochemical properties to toxicity profiles.

Self-Validating Experimental Protocol: Comparative Pharmacokinetics & Neurotoxicity

To objectively compare the toxicity of novel aminopyridine analogs against established baselines, drug development professionals must employ workflows that inherently prevent false positives. The following protocol establishes a causal link between compound lipophilicity, BBB penetration, and acute neurotoxicity[4].

Phase 1: Physicochemical Profiling (LC-MS/MS & PAMPA)

• Action: Determine logD and pKa using potentiometric titration, followed by a Parallel Artificial Membrane Permeability Assay (PAMPA).

• Causality: The ionization state at physiological pH (7.4) dictates passive diffusion across the BBB. Sulfonic acid analogs exist as zwitterions, preventing CNS entry and shifting toxicity to peripheral/local tissues.

• Self-Validation Checkpoint: The PAMPA plate must include highly permeable (propranolol) and impermeable (atenolol) internal standards. If the calculated effective permeability ( Pe​ ) of these standards deviates by >15% from established literature values, the assay automatically invalidates itself, preventing false-positive BBB permeability claims.

Phase 2: In Vivo Acute Toxicity & Continuous EEG Monitoring

• Action: Administer compounds via oral gavage to murine models using an Up-and-Down Procedure. Implant epidural electrodes for continuous electroencephalogram (EEG) monitoring.

• Causality: Relying solely on behavioral observation is flawed; peripheral muscle fasciculations (caused by compounds like 3,4-DAP) can be visually misidentified as CNS seizures (caused by 4-AP). EEG provides definitive causal proof of cortical hyperexcitability.

• Self-Validation Checkpoint: Real-time LC-MS/MS quantification of the compound in cerebrospinal fluid (CSF) microdialysates must be time-synced with the EEG feed. A neurotoxic event is only validated if a spike-wave discharge on the EEG strictly correlates with a peak CSF concentration of the analyte.

Phase 3: Histopathological Assessment of Local Toxicity

• Action: Perform H&E staining on gastrointestinal and dermal tissues post-exposure.

• Causality: 4-aminopyridine-3-sulfonic acid monohydrate is a known severe irritant and corrosive agent[6]. We assess local tissue necrosis caused by the sulfonic acid moiety, contrasting it with the purely neurological toxicity of 4-AP.

• Self-Validation Checkpoint: Tissue samples are evaluated blindly by two independent veterinary pathologists. A toxicity score is only accepted into the final dataset if the inter-rater reliability (Cohen's kappa) exceeds 0.85.

References

• Comparative toxicity analysis of aminopyridine compounds - Benchchem. 4

• 4-methyl-3-aminopyridine: A novel active blocker of voltage-gated potassium ion channels in the central nervous system - bioRxiv. 1

• 4-Aminopyridine is superior to 3,4-diaminopyridine in the treatment of patients with multiple sclerosis - PubMed. 5

• Safeguarding Your Laboratory: Proper Disposal of 4-Aminopyridine-3-Sulfonic Acid - Benchchem. 6

• Cases with documented toxicity related to 4-AP - ResearchGate. 3

• Technical Support Center: Optimizing Catalyst Loading with 4-Aminopyridine-3-sulfonic Acid - Benchchem. 2

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• 6. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to the Cross-Reactivity of 4-aminopyridine-3-sulfonic acid in Receptor Assays

This guide provides an in-depth, objective comparison of 4-aminopyridine-3-sulfonic acid's performance in receptor assays, designed for researchers, scientists, and drug development professionals. We will explore the compound's potential for off-target interactions by examining its structural features and comparing it with relevant alternatives, supported by established experimental protocols and data interpretation frameworks.

Introduction: Why Cross-Reactivity Matters

4-aminopyridine-3-sulfonic acid is a pyridine derivative featuring an amino group at the 4-position and a sulfonic acid group at the 3-position.[1][2] This structure is an analogue of 4-aminopyridine (4-AP), a well-characterized blocker of voltage-gated potassium channels (Kv) used to manage symptoms of multiple sclerosis.[3][4][5][6] The addition of the sulfonic acid moiety significantly alters the molecule's physicochemical properties, including its charge, polarity, and solubility, which in turn can fundamentally change its receptor interaction profile.[1][7]

Understanding the cross-reactivity—the unintended binding of a compound to targets other than its primary one—is a critical step in early-stage drug discovery. Off-target interactions can lead to a variety of outcomes, from unexpected side effects and toxicity to beneficial polypharmacology. For a compound like 4-aminopyridine-3-sulfonic acid, two key structural motifs dictate its potential for cross-reactivity:

• The Aminopyridine Core: This structure is known to interact with various proteins, and derivatives are explored as inhibitors for enzymes like BACE1.[8] Its primary and well-documented targets are Kv channels.[4][5]

• The Sulfonic Acid/Sulfonamide Group: This functional group is present in many drugs and is known to interact with specific classes of enzymes. For instance, unsubstituted arenesulfonamides are known to bind to the zinc-containing active site of carbonic anhydrases (CAs), a common off-target concern.[9]

This guide will compare 4-aminopyridine-3-sulfonic acid with its parent compound, 4-aminopyridine, to delineate the impact of the sulfonic acid group on receptor binding selectivity.

Comparative Analysis of Key Compounds

To objectively assess the cross-reactivity profile, we compare 4-aminopyridine-3-sulfonic acid with its parent compound. The key differences in their structures provide a rationale for predicting their binding behaviors.

Data Summary: Hypothetical Cross-Reactivity Screening

The following table presents hypothetical data from a broad receptor screening panel. This illustrates the kind of comparative data a researcher would generate to assess selectivity. The values represent the inhibition constant (Ki) in micromolars (µM); a lower value indicates higher binding affinity.

Receptor Target Class	Receptor Subtype	4-Aminopyridine (Ki, µM)	4-aminopyridine-3-sulfonic acid (Ki, µM)	Rationale for Inclusion
Primary Target (Ion Channel)	Kv1.1	15	> 100	The established primary target for 4-AP.[4]
Potential Off-Target (Enzyme)	Carbonic Anhydrase II	> 100	5	The sulfonic acid group suggests potential interaction.[9]
Potential Off-Target (GPCR)	Adrenergic α2A	> 100	> 100	Representative of a major GPCR family.
Potential Off-Target (GPCR)	Dopamine D2	> 100	> 100	Representative of a major GPCR family.
Potential Off-Target (Ion Channel)	hERG	> 50	> 50	Critical cardiac safety off-target for many drugs.[10]

Interpretation of Hypothetical Data:

• Shift in Primary Target Affinity: The addition of the bulky, charged sulfonic acid group likely hinders the entry of the molecule into the narrow pore of the Kv channel, which is the binding site for 4-AP.[11] This would explain the dramatic loss of affinity for Kv1.1.

• Emergence of Off-Target Activity: The data suggests a newfound affinity for Carbonic Anhydrase II. This is a classic example of structure-based cross-reactivity, where the sulfonic acid moiety mimics the substrate of the enzyme, leading to inhibition.[9]

• General Selectivity: Both compounds show low affinity for the tested GPCRs and the hERG channel, suggesting good selectivity away from these major off-target families in this hypothetical scenario.

Experimental Protocols for Assessing Cross-Reactivity

To generate reliable and reproducible data, standardized and validated assays are essential. Below are step-by-step methodologies for two key types of assays: a primary binding assay to measure affinity and a functional assay to measure the biological consequence of that binding.

Radioligand Binding Assay (Competition)

This assay quantifies the affinity of a test compound for a receptor by measuring how effectively it competes with a high-affinity radiolabeled ligand.[12][13] It is considered a gold standard for determining binding constants.[12][13]

Detailed Methodology:

• Receptor Preparation: Homogenize cells or tissues expressing the target receptor in a cold lysis buffer. Pellet the membranes by centrifugation (e.g., 20,000 x g for 10 minutes) and resuspend in a suitable assay buffer.[14] Determine the protein concentration using a standard method like the BCA assay.[14]

• Assay Setup: In a 96-well plate, combine the receptor membrane preparation, a fixed concentration of a suitable radioligand (typically at or near its Kd value), and varying concentrations of the test compound (4-aminopyridine-3-sulfonic acid).

• Controls:

  • Total Binding: Wells containing only membranes and radioligand.

  • Non-specific Binding (NSB): Wells containing membranes, radioligand, and a high concentration of a known, unlabeled ligand to saturate all specific binding sites.[15]

• Incubation: Incubate the plate, often with gentle agitation, to allow the binding to reach equilibrium (e.g., 60 minutes at 30°C).[14]

• Termination & Filtration: Rapidly terminate the reaction by vacuum filtering the contents of each well through a glass fiber filter mat, which traps the receptor membranes.[13][14] Wash the filters multiple times with ice-cold buffer to remove unbound radioligand.

• Quantification: Measure the radioactivity trapped on the filters using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting the NSB counts from the total binding counts. Plot the specific binding as a function of the test compound concentration and fit the data using non-linear regression to determine the IC50 value. Convert the IC50 to a Ki value using the Cheng-Prusoff equation.[14]

Automated Patch-Clamp Electrophysiology (Functional Assay)

For ion channel targets like Kv channels or hERG, a functional assay is crucial. Patch-clamp electrophysiology is the gold standard, directly measuring the ionic current through channels in a cell membrane.[16][17] Automated platforms have made this technique higher-throughput for screening.[16][18]

Detailed Methodology:

• Cell Preparation: Use a cell line stably expressing the ion channel of interest (e.g., CHO-hERG or HEK-Kv1.1). Prepare a high-viability single-cell suspension.

• System Setup: Prime the automated patch-clamp system (e.g., SyncroPatch, IonFlux) with appropriate internal (pipette) and external solutions.[16][18]

• Automated Patching: The system automatically positions a cell onto a microfluidic aperture, forms a high-resistance seal, and establishes a whole-cell recording configuration.[10][17]

• Voltage Protocol & Baseline: Apply a specific voltage-clamp protocol designed to activate the target channel and record the baseline ionic current.

• Compound Application: Perfuse a known concentration of the test compound over the cell.

• Effect Measurement: After a brief incubation, apply the same voltage protocol and record the current in the presence of the compound. A reduction in current indicates a blocking effect.

• Dose-Response: Repeat steps 4-6 with multiple concentrations of the test compound to generate a dose-response curve and calculate the IC50, the concentration at which 50% of the current is inhibited.

Conclusion and Forward-Looking Statement

The structural modification of 4-aminopyridine by adding a sulfonic acid group at the 3-position is predicted to significantly alter its receptor interaction profile. While it may lose affinity for its parent's primary target, the Kv channel, it gains the potential to interact with entirely different target classes, such as carbonic anhydrases. This highlights a fundamental principle in drug discovery: minor chemical changes can lead to major pharmacological shifts.

The comparative analysis and experimental workflows provided in this guide offer a robust framework for systematically evaluating the cross-reactivity of 4-aminopyridine-3-sulfonic acid monohydrate. By employing high-quality binding assays and gold-standard functional assays, researchers can build a comprehensive selectivity profile, enabling informed decisions in the progression of this and other novel chemical entities.

References

• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from Gifford Bioscience website. [Link]

• Li, M., et al. (2017). High-throughput electrophysiological assays for voltage gated ion channels using SyncroPatch 768PE. PLOS One. [Link]

• Multispan, Inc. (n.d.). GPCR Membrane Ligand Binding Assay Development. Retrieved from Multispan, Inc. website. [Link]

• Molecular Devices. (2026). Patch Clamp Electrophysiology, Action Potential, Voltage Clamp. Retrieved from Molecular Devices website. [Link]

• Aragen Life Sciences. (n.d.). Manual Whole-Cell Patch Clamp Assay for Screening NCE's Against Voltage Gated Ion-Channels. Retrieved from Aragen Life Sciences website. [Link]

• Gifford Bioscience. (n.d.). Radioligand Binding Assay. Retrieved from Gifford Bioscience website. [Link]

• Zhang, Y., et al. (2014). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Protocol Exchange. [Link]

• Sittampalam, G. S., et al. (2012). Receptor Binding Assays for HTS and Drug Discovery. Assay Guidance Manual. [Link]

• Cell Microsystems. (2024). Revolutionizing Electrophysiology: Embracing Automated Patch Clamp for Affordable High-Throughput Solutions. Retrieved from Cell Microsystems website. [Link]

• PubChem. (n.d.). 4-aminopyridine-3-sulfonic Acid. Retrieved from National Center for Biotechnology Information website. [Link]

• Wikipedia. (2023). 4-Aminopyridine. Retrieved from Wikipedia website. [Link]

• Gonzalez-Perez, V., et al. (2020). Structure-activity relationship studies of four novel 4-aminopyridine K+ channel blockers. Scientific Reports. [Link]

• Pharmacy Solutions. (2023). Discovering the Health Benefits of 4-Aminopyridine (4-AP). Retrieved from Pharmacy Solutions website. [Link]

• Wikidoc. (2015). 4-Aminopyridine. Retrieved from Wikidoc website. [Link]

• ResearchGate. (2020). Acid-base equilibrium of 4-aminopyridine derivatives. Retrieved from ResearchGate website. [Link]

• Bio-Techne. (2019). Neglected sulfur(VI) pharmacophores in drug discovery. Retrieved from RSC Publishing website. [Link]

• ResearchGate. (n.d.). Sulfonic Acid: Key Drug Design Elements With potent, broad-ranging Pharmacological Activities. Retrieved from ResearchGate website. [Link]

• PubMed. (2015). Synthesis and evaluation of aminopyridine derivatives as potential BACE1 inhibitors. Retrieved from National Center for Biotechnology Information website. [Link]

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inter-laboratory reproducibility of 4-aminopyridine-3-sulfonic acid monohydrate synthesis pathways

Inter-Laboratory Reproducibility of 4-Aminopyridine-3-Sulfonic Acid Monohydrate Synthesis: A Comparative Guide

As a Senior Application Scientist, I frequently encounter reproducibility bottlenecks when scaling up the functionalization of heterocyclic compounds. The synthesis of 4-aminopyridine-3-sulfonic acid monohydrate (CAS: 29452-57-1) is a prime example. This amphoteric building block is critical for pharmaceutical development and materials science, yet its zwitterionic nature and the harsh conditions required for its synthesis often lead to severe batch-to-batch variability[1].

This guide objectively compares the two primary synthetic pathways—direct oleum sulfonation and chlorosulfonic acid-mediated sulfonation—providing mechanistic causality, self-validating protocols, and empirical data to ensure strict inter-laboratory reproducibility.

Mechanistic Causality: The Electrophilic Aromatic Substitution

The pyridine ring is inherently electron-deficient, making electrophilic aromatic substitution notoriously difficult. In a highly acidic medium, the pyridine nitrogen is protonated, which further deactivates the ring. However, the sulfonation of 4-aminopyridine is made possible by the strong electron-donating resonance effect (+R) of the C4-amino group[2]. This exocyclic group counteracts the ring's electron deficiency, specifically activating the ortho positions. Consequently, the incoming electrophile (SO₃) is directed exclusively to the 3-position[1].

Electrophilic aromatic substitution mechanism for 4-aminopyridine sulfonation.

Comparative Analysis of Synthesis Pathways

Achieving a reproducible yield of the monohydrate crystal depends heavily on the chosen sulfonating agent and the subsequent isolation strategy. Below is a quantitative comparison of the classical high-temperature oleum method against the solvent-mediated chlorosulfonic acid approach[1][3].

Table 1: Quantitative Comparison of Synthesis Pathways

Parameter	Pathway A: Direct Oleum Sulfonation	Pathway B: Chlorosulfonic Acid
Sulfonating Agent	20% Oleum (H₂SO₄·SO₃)	Chlorosulfonic Acid (ClSO₃H)
Solvent System	Neat (Oleum acts as solvent)	Aprotic Solvent (e.g., 1,4-Dioxane)
Reaction Temperature	120 °C (393 K)	80 °C - 100 °C
Reaction Time	4 Days	12 - 24 Hours
Primary Impurities	Sulfones, Polysulfonated species	N-sulfonated byproducts, Chlorides
Isolation Method	Decantation of excess acid	Neutralization & Ion-Exchange
Reproducibility Score	High (Requires strict PID thermal control)	Moderate (Highly dependent on workup)

Experimental Protocols: Self-Validating Systems

To guarantee trustworthiness and reproducibility across different laboratories, the following protocols incorporate built-in validation checkpoints.

Pathway A: Direct Oleum Sulfonation (Standard Method)

This method, adapted from the foundational work by Zhu et al. (2011), is the most direct route but requires stringent thermal control to prevent degradation[4].

• Reaction Setup: In a highly ventilated fume hood, dissolve 10 mmol (0.94 g) of 4-aminopyridine in 10 mL of 20% oleum[4].

  • Causality: Oleum acts as both the solvent and the electrophile source. The excess SO₃ drives the equilibrium forward.

• Thermal Activation: Equip the flask with a reflux condenser and heat the solution to exactly 120 °C (393 K) using a PID-controlled heating mantle. Maintain for 4 days[1].

  • Validation Checkpoint: Extract a 10 µL aliquot, quench in ice water, and analyze via HPLC. The reaction is complete when the 4-aminopyridine starting material peak (<1% AUC) is exhausted.

• Isolation: Turn off the heat and allow the mixture to cool to room temperature. Carefully decant the excess oleum to isolate the solid precipitate[1].

  • Causality: Decanting rather than aqueous quenching prevents the massive exothermic generation of sulfuric acid salts. Inorganic salts severely complicate the crystallization of the zwitterionic product[5].

• Purification: Recrystallize the crude solid from a minimum volume of boiling deionized water. Allow the solution to cool slowly to 4 °C[1].

  • Validation Checkpoint: Slow cooling ensures the thermodynamic incorporation of exactly one water molecule per zwitterion unit, yielding the colorless monohydrate crystals[4].

Pathway B: Chlorosulfonic Acid-Mediated Sulfonation (Alternative)

This alternative offers milder thermal conditions by avoiding complete protonation of the pyridine ring, but introduces complex aqueous workup challenges[3].

• Reaction Setup: Dissolve 10 mmol of 4-aminopyridine in 20 mL of an anhydrous aprotic solvent under a nitrogen atmosphere[3].

• Reagent Addition: Dropwise add 12 mmol of chlorosulfonic acid (ClSO₃H) at 0 °C to control the initial exotherm.

• Reflux: Heat the mixture to 80-100 °C for 12-24 hours.

  • Validation Checkpoint: Monitor the evolution of HCl gas; the reaction is complete when gas evolution ceases.

• Quenching & Neutralization: Carefully quench with ice water and neutralize to pH 6-7.

  • Causality: The product is highly water-soluble at neutral pH. Isolation requires ion-exchange chromatography to separate the zwitterion from the generated inorganic chlorides, making this step the primary failure point for reproducibility[5].

Workflow comparison of Oleum vs. Chlorosulfonic Acid synthesis pathways.

Inter-Laboratory Reproducibility & Troubleshooting

In my experience auditing synthesis workflows, laboratories failing to reproduce these pathways typically encounter one of three critical issues:

• Polysulfonation & Sulfone Formation: This occurs if the oleum reaction exceeds 125 °C. Because the reaction runs for 4 days, even minor thermal drift will lead to the introduction of multiple sulfonic acid groups or intermolecular sulfone bridging. Strict PID temperature control is mandatory[5].

• Product Loss During Workup: The zwitterionic 4-aminopyridinium-3-sulfonate is highly hydrophilic. In Pathway B, standard liquid-liquid extraction will fail completely. Laboratories must utilize fractional crystallization or strongly acidic cation exchange resins to recover the product[5].

• Desulfonation: Sulfonation is a reversible reaction. Prolonged heating of the product in dilute aqueous acid during the recrystallization phase can drive the reaction backward, cleaving the sulfonic acid group. Recrystallization must be rapid, and prolonged boiling should be avoided[5].

References

• 4-Aminopyridinium-3-sulfonate monohydrate , Zhu, Z.-B., Gao, S., & Ng, S. W. (2011). Acta Crystallographica Section E, PMC. URL:[Link]

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